2(3H)-Furanone, 5-(hydroxymethyl)-

• CAS: 83056-58-0

Core Science & Biosynthesis

Technical Guide: Chemical Properties and Applications of 2(3H)-Furanone, 5-(hydroxymethyl)-

Executive Summary

2(3H)-Furanone, 5-(hydroxymethyl)- , commonly referred to as 5-hydroxymethyl-dihydrofuran-2(3H)-one or 5-hydroxymethyl-gamma-butyrolactone, is a highly versatile chiral building block in modern synthetic organic chemistry[1]. Specifically, its (S)-enantiomer (CAS: 32780-06-6) serves as a foundational precursor for the development of complex pharmaceuticals, including anti-HIV dideoxynucleosides and cholesterol-lowering mevinic acids[2]. This whitepaper provides an in-depth analysis of its structural chemistry, physicochemical properties, mechanistic synthesis, and field-proven experimental workflows designed for drug development professionals.

Structural Chemistry and Chiral Significance

The molecular architecture of 5-(hydroxymethyl)dihydrofuran-2(3H)-one features a five-membered gamma-butyrolactone ring substituted with a hydroxymethyl group at the C5 position[3]. This dual-functionality provides two distinct reactive sites:

• The Hydroxymethyl Group: Acts as a prime candidate for protection (e.g., tritylation or silylation), oxidation, or leaving-group conversion.

• The Lactone Core: Serves as an electrophilic center susceptible to controlled reduction (forming lactols) or nucleophilic attack.

In drug development, the (S)-configuration is paramount. The spatial arrangement of the (S)-enantiomer mimics the stereochemistry found in natural D-ribose derivatives[2]. When utilized as a chiral synthon, this absolute stereochemistry dictates the precise 3D conformation of downstream active pharmaceutical ingredients (APIs), ensuring high binding affinity to target enzymes such as HIV reverse transcriptase.

Physicochemical Properties

Accurate characterization is critical for maintaining self-validating quality control in synthetic workflows. Below is a summary of the core physicochemical properties of the (S)-enantiomer[1],[2].

Property	Value	Source
Chemical Name	(S)-5-Hydroxymethyldihydrofuran-2(3H)-one	[2]
CAS Number	32780-06-6	[2]
Molecular Formula	C₅H₈O₃	[1]
Molecular Weight	116.12 g/mol	[2]
Appearance	Clear, colorless to almost colorless liquid	[2]
Density	1.237 g/mL at 25 °C	[2]
Boiling Point	110-115 °C at 0.2 mmHg	[2]
Refractive Index ( nD20​ )	1.471	[2]
Optical Activity ( [α]D20​ )	+56° (c = 3 in chloroform)	[2]

Mechanistic Synthesis: The Chiral Pool Approach

The most robust and economically viable route to (S)-5-(hydroxymethyl)dihydrofuran-2(3H)-one utilizes L-Glutamic acid as a chiral pool starting material. This approach guarantees high enantiomeric excess by preserving the native stereocenter of the amino acid[2].

Causality in Reagent Selection: The transformation requires the conversion of a carboxylic acid to a primary alcohol without disrupting the newly formed lactone ring. Utilizing a strong, indiscriminate reducing agent like Lithium Aluminum Hydride (LiAlH₄) would cleave the lactone, yielding an undesired acyclic triol. Instead, the protocol employs a Borane-methyl sulfide complex (BH₃·SMe₂) . Borane acts as an electrophilic reducing agent, selectively coordinating with the more electron-rich carboxylic acid oxygen, thereby reducing it to the hydroxymethyl group while perfectly preserving the gamma-butyrolactone ring[2].

Figure 1: Mechanistic synthesis pathway of (S)-5-(hydroxymethyl)-2(3H)-furanone from L-glutamic acid.

Applications in Advanced Drug Development

As a versatile chiral synthon, this furanone derivative is deeply embedded in the synthetic pathways of several critical therapeutic classes[4]:

• Anti-HIV Dideoxynucleosides (e.g., β-F-ddA): The compound acts as a synthetic surrogate for the sugar moiety in nucleoside reverse transcriptase inhibitors (NRTIs)[2].

• Mevinic Acids: It is a core building block in the synthesis of statin-class LDL cholesterol-lowering agents, where the lactone ring is essential for HMG-CoA reductase inhibition[2].

• Antimicrobial Agents: Recent studies highlight the compound's intrinsic antioxidant properties and its antimicrobial efficacy against agricultural pathogens like Magnaporthe oryzae[5].

Figure 2: Workflow for synthesizing anti-HIV dideoxynucleosides from the chiral furanone precursor.

Experimental Workflows: A Self-Validating Protocol

The following protocol details the critical selective reduction step to generate (S)-5-(hydroxymethyl)dihydrofuran-2(3H)-one. This methodology is designed as a self-validating system, ensuring that thermodynamic control prevents side-product formation[2].

Objective: Chemoselective reduction of (S)-5-oxotetrahydrofuran-2-carboxylic acid.

Step-by-Step Methodology:

• Atmospheric Control: Purge a flame-dried round-bottom flask with Argon. Causality: Borane complexes are highly sensitive to moisture; ambient humidity will rapidly hydrolyze the reagent, neutralizing its reducing capacity.

• Substrate Dissolution: Dissolve 1.0 equivalent of (S)-5-oxotetrahydrofuran-2-carboxylic acid in anhydrous Tetrahydrofuran (THF) to achieve a 0.5 M concentration.

• Cryogenic Reagent Addition: Cool the reaction vessel to 0 °C using an ice-water bath. Slowly add 1.2 equivalents of Borane-methyl sulfide (BH₃·SMe₂) complex dropwise over 30 minutes. Causality: The coordination of borane to the carboxylic acid is highly exothermic. Dropwise addition at 0 °C prevents localized thermal spikes that could trigger lactone ring-opening.

• Reaction Propagation: Remove the ice bath and allow the mixture to stir at room temperature (20-25 °C) for 12 hours. Monitor via TLC (Ethyl Acetate:Hexanes, 1:1) using a potassium permanganate (KMnO₄) stain.

• Controlled Quenching: Re-cool the flask to 0 °C and meticulously add anhydrous methanol dropwise until effervescence ceases. Causality: Methanol reacts with excess BH₃ to form volatile trimethyl borate (B(OMe)₃) and hydrogen gas, safely neutralizing the reactive hydride without hydrolyzing the lactone.

• Purification: Concentrate the mixture under reduced pressure. Purify the crude residue via silica gel flash chromatography to yield the product as a clear, colorless liquid.

Conclusion

2(3H)-Furanone, 5-(hydroxymethyl)- is far more than a simple heterocyclic intermediate; it is a master key in asymmetric synthesis. By leveraging its inherent stereochemistry and the differential reactivity between its lactone core and hydroxymethyl appendage, drug development professionals can construct highly complex, biologically active architectures with precision and scalability.

References

• (S)
• 5-(hydroxymethyl)dihydrofuran-2(3H)
• 5-(Hydroxymethyl)
• CAS 32780-06-6: (S)
• (S)-(+)-Dihydro-5-(hydroxymethyl)-2(3H)

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Disarming Pathogenesis and Targeting Inflammation: The Pharmacological Potential of Furanone Derivatives

Introduction: The Furanone Scaffold in Medicinal Chemistry

Furanone derivatives, characterized by their five-membered heterocyclic butenolide rings, have emerged as a highly versatile and privileged scaffold in modern medicinal chemistry[1]. Originally isolated from natural sources such as the marine macroalga Delisea pulchra, these compounds possess a unique structural architecture that allows for extensive chemical modifications, including halogenation, aryl substitutions, and chiral functionalization.

As a Senior Application Scientist, I approach the pharmacological evaluation of these compounds not merely as a catalog of effects, but as a study of structural causality. The permutation of hydrophilic and hydrophobic groups on the furanone ring dictates its biological fate—whether it mimics bacterial signaling molecules to disarm pathogens or docks into human cyclooxygenase (COX) enzymes to halt inflammation and tumor proliferation. This whitepaper provides an in-depth technical analysis of the dual-action potential of furanone derivatives, complete with self-validating experimental workflows.

Quorum Sensing Inhibition: A Non-Bactericidal Approach to Resistance

The global crisis of antimicrobial resistance (AMR) necessitates therapeutics that do not exert selective survival pressure on bacteria. Quorum sensing (QS)—the cell-to-cell communication system bacteria use to coordinate virulence and biofilm formation—presents an ideal target[2].

Mechanistic Causality

Halogenated furanones (such as C-30) are structural analogs of acylated homoserine lactones (AHLs), the primary autoinducers in Gram-negative bacteria like Pseudomonas aeruginosa[3]. However, furanones do not simply block the LuxR/LasR receptor. Upon competitive binding, they induce a conformational change that accelerates the proteolytic degradation and turnover of the receptor protein[4]. By destroying the transcription factor required for virulence gene expression, furanones effectively blind the bacteria to their own population density, halting biofilm formation and Type III Secretion Systems (T3SS) without killing the cells[5].

Mechanism of quorum sensing inhibition and receptor turnover by halogenated furanones.

Experimental Protocol 1: High-Throughput Bioluminescence QSI Assay

To accurately evaluate QSI activity, we must decouple true anti-virulence effects from standard bactericidal toxicity. This protocol utilizes a bioluminescent reporter system to create a self-validating dataset[6].

• Inoculum Preparation : Culture the reporter strain Vibrio harveyi BB170 overnight.

  • Causality: BB170 is engineered to emit luminescence strictly in response to QS activation, providing a direct, quantifiable readout of virulence signaling.

• Compound Administration : Dispense serial dilutions of the synthesized furanone into a 96-well opaque microtiter plate.

  • Causality: Opaque plates are mandatory to prevent optical crosstalk between adjacent wells during luminescence detection.

• Co-incubation : Add the bacterial suspension. Include a vehicle control (DMSO) and a positive control (e.g., natural furanone C-30).

• Kinetic Measurement : Measure bioluminescence (Relative Light Units, RLU) and optical density (OD600) simultaneously every hour for 12 hours.

• Data Normalization (Self-Validation) : Calculate the RLU/OD600​ ratio.

  • Causality: Normalizing light output against cell density mathematically guarantees that any observed drop in luminescence is due to specific signal disruption, not a reduction in viable cell count.

• Rescue Verification : In a parallel plate, introduce exogenous autoinducers at high concentrations (e.g., 56 µg/g 3-oxo-C6-HSL)[3]. If luminescence is restored, the furanone is confirmed as a competitive inhibitor rather than an irreversible toxin.

Dual-Action Pharmacophores: Anti-Inflammatory and Anticancer Efficacy

Beyond antimicrobial applications, furanones exhibit profound effects on mammalian cellular pathways. Specifically, 4,5-diarylfuran-3(2H)-ones function as potent cyclooxygenase (COX-1/2) inhibitors.

Mechanistic Causality

The structural mimicry of these diaryl derivatives allows them to dock into the hydrophobic channel of COX enzymes, blocking the conversion of arachidonic acid to pro-inflammatory prostaglandins. Because COX-2 is heavily overexpressed in premalignant lesions and various carcinomas, inhibiting this pathway restricts cancer cell growth[7]. Furthermore, these furanones demonstrate a remarkable synergistic effect when co-administered with antineoplastic drugs like gefitinib and 5-fluorouracil, likely by sensitizing the tumor cells to apoptosis.

Step-by-step workflow for evaluating furanone cytotoxicity and synergism.

Experimental Protocol 2: In Vitro COX Inhibition and Synergistic Cytotoxicity Assay

To validate the anticancer potential of furanone derivatives, we utilize a metabolic viability assay coupled with rigorous synergism mathematics.

• Cell Seeding : Seed MCF-7 (breast cancer) and HSC-3 (squamous cell carcinoma) cells at 5×103 cells/well in a 96-well plate.

  • Causality: These specific cell lines exhibit baseline COX overexpression, providing a direct mechanistic link between inflammation and tumor proliferation.

• Combinatorial Treatment : Treat cells with a matrix of furanone derivative concentrations (e.g., 1 to 100 µM) alongside an EGFR inhibitor (gefitinib).

• Metabolic Incubation : Incubate for 48 hours, then add MTT reagent.

  • Causality: MTT is reduced to purple formazan exclusively by the mitochondrial reductase of living cells, offering a highly accurate proxy for cellular viability.

• Solubilization and Reading : Dissolve the resulting formazan crystals in DMSO and measure absorbance at 570 nm.

• Synergism Quantification (Self-Validation) : Calculate the Combination Index (CI) using the Chou-Talalay method.

  • Causality: Simple additive toxicity is insufficient for clinical drug development. A calculated CI < 1 mathematically proves true pharmacological synergism between the furanone and the primary chemotherapeutic agent.

Quantitative Pharmacological Efficacy

The structural diversity of furanones yields a wide spectrum of targeted efficacies. The table below summarizes the quantitative biological activity of key derivatives based on recent literature.

Compound Class	Target Pathogen / Cell Line	Key Biological Activity	Efficacy Metric	Source
Halogenated Furanone (C-30)	P. aeruginosa (LasR/RhlR)	Biofilm & T3SS inhibition	Effective at 50 µM	[5]
4-Fluorophenyl-furanones (23e)	P. aeruginosa	QSI, synergism with ciprofloxacin	In vivo bacteremia reduction	[8],[9]
4,5-Diaryl-3(2H)-furanone (-SOMe)	COX-1 / MCF-7 & HSC-3	Anti-inflammatory, Cytotoxicity	COX-1 IC 50​ = 2.8 µM
Chiral 2(5H)-furanone thioethers	S. aureus, B. subtilis	Biofilm repression	BPC ≈ MIC values	[10]

References

• 4,5-Diaryl 3(2H)Furanones: Anti-Inflammatory Activity and Influence on Cancer Growth. MDPI.[Link]

• Hosseinzadeh, Z., & Ramazani, A. An Overview of the Chemistry and Pharmacological Potentials of Furanones Skeletons. ResearchGate. [Link]

• [3] Wu, H., et al. Synthetic furanones inhibit quorum-sensing and enhance bacterial clearance in Pseudomonas aeruginosa lung infection in mice. Journal of Antimicrobial Chemotherapy (Oxford Academic).[Link]

• [7] 4,5-Diaryl 3(2H)Furanones: Anti-Inflammatory Activity and Influence on Cancer Growth (Secondary Listing). ResearchGate.[Link]

• [8] Design and Synthesis of 4-Fluorophenyl-5-methylene-2(5 H)-furanone Derivatives as Potent Quorum Sensing Inhibitors. PubMed.[Link]

• [4] Quorum Sensing Inhibitors: Curbing Pathogenic Infections through Inhibition of Bacterial Communication. PMC.[Link]

• [6] Pinheiro, J., et al. Investigation of halogenated furanones as inhibitors of quorum sensing-regulated bioluminescence in Vibrio harveyi. CORA (University College Cork).[Link]

• [9] Design and Synthesis of 4-Fluorophenyl-5-methylene-2(5H)-furanone Derivatives as Potent Quorum Sensing Inhibitors. ACS Publications.[Link]

• [10] The Novel Chiral 2(5H)-Furanone Sulfones Possessing Terpene Moiety: Synthesis and Biological Activity. MDPI.[Link]

• [2] Regulatory Mechanisms and Promising Applications of Quorum Sensing-Inhibiting Agents in Control of Bacterial Biofilm Formation. Frontiers.[Link]

• [5] A Brominated Furanone Inhibits Pseudomonas aeruginosa Quorum Sensing and Type III Secretion, Attenuating Its Virulence in a Murine Cutaneous Abscess Model. PMC.[Link]

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Natural Occurrence and Analytical Profiling of 5-(Hydroxymethyl)-2(3H)-furanone in Biological Systems

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: In-Depth Technical Guide

Introduction & Chemical Ecology

5-(Hydroxymethyl)-2(3H)-furanone (also known as 5-hydroxymethyldihydrofuran-2-one or γ -hydroxymethyl- γ -butyrolactone) is a highly polar, low-molecular-weight lactone. While traditionally recognized in synthetic chemistry as a versatile chiral synthon for the development of anti-HIV dideoxynucleosides and natural product analogs[1], advanced metabolomic profiling has recently unveiled its widespread natural occurrence across diverse biological systems.

Characterized by a saturated γ -butyrolactone ring and a primary hydroxymethyl substituent, this compound presents unique analytical challenges. Its high water solubility and susceptibility to hydrolytic ring-opening require highly controlled extraction parameters. This whitepaper synthesizes the current knowledge on its natural occurrence, biosynthetic origins, and provides a field-proven, self-validating analytical framework for its isolation and quantification.

Natural Occurrence Across Biological Matrices

The detection of 5-(hydroxymethyl)-2(3H)-furanone spans terrestrial plants, marine invertebrates, and cereal crops. Its presence is often context-dependent, serving as a secondary metabolite, a chemical defense agent, or a degradation product of complex carbohydrates.

• Terrestrial Plants: The lactone has been identified in the methanolic and pyrolytic extracts of Cola nitida seeds, co-occurring with catechins, alkaloids, and fatty acids[2]. It has also been profiled in the root extracts of Onosma gmelinii, a plant noted for its antimicrobial defense mechanisms[3].

• Marine Environments: Demonstrating its cross-kingdom prevalence, the compound was isolated from the Red Sea marine sponge Haliclona sp., highlighting its potential role in marine chemical defense and complex alkaloid biosynthesis[].

• Cereal Crops (Stress Response): In agricultural profiling, the compound was detected in the volatile headspace of Thai rice (Oryza sativa). Notably, its concentration is modulated by environmental stressors, specifically gamma-irradiation and exogenous proline application[5].

Data Presentation: Matrix Comparison

Table 1: Qualitative and Quantitative Detection Contexts of 5-(Hydroxymethyl)-2(3H)-furanone

Biological Matrix	Species	Extraction Methodology	Analytical Platform	Biological / Ecological Context
Seed Biomass	Cola nitida	Methanol / Pyrolysis	GC-MS	Biomass degradation / Secondary metabolism
Root Tissue	Onosma gmelinii	Ultrasonic / Supercritical CO 2​	GC-MS	Antimicrobial defense mechanisms
Marine Sponge	Haliclona sp.	Organic Solvent Partitioning	NMR / MS	Marine chemical ecology / Cytotoxicity
Cereal Grain	Oryza sativa	Headspace Extraction	GC-MS	Gamma-irradiation stress response

Biosynthetic Origins and Artifact Considerations

In biological systems, 5-(hydroxymethyl)-2(3H)-furanone is primarily hypothesized to originate from the degradation of hexose sugars or via the pentose phosphate pathway. The dehydration of hexoses yields 5-hydroxymethylfurfural (HMF), which can undergo subsequent enzymatic or thermal redox transformations to saturate the furan ring, yielding the dihydrofuranone derivative.

Putative metabolic and degradation pathways leading to 5-(hydroxymethyl)-2(3H)-furanone.

Scientific Causality & Trustworthiness: As an application scientist, it is critical to distinguish between true endogenous secondary metabolites and extraction artifacts. Because this furanone can be generated via the thermal degradation of carbohydrates during hot solvent extraction or pyrolysis[2], a cold-extraction orthogonal validation is mandatory to confirm its true natural occurrence in a given matrix.

Self-Validating Experimental Protocol: Extraction and Profiling

To ensure scientific integrity and reproducibility, the following step-by-step methodology is designed to isolate and validate polar lactones while strictly minimizing artifact generation. Every step is engineered with a specific chemical causality.

Phase 1: Matrix Preparation and Quenching

• Cryogenic Milling: Flash-freeze the biological matrix (e.g., Cola nitida seeds or Haliclona tissue) in liquid nitrogen, then mill to a fine powder.

  • Causality: Immediate freezing halts endogenous esterase/lactonase activity and prevents the thermal degradation of carbohydrates that could artificially generate furanones.

• Lyophilization: Freeze-dry the milled sample for 48 hours at -50°C.

  • Causality: The removal of water is critical. Residual moisture can catalyze the spontaneous hydrolysis of the lactone ring into an open-chain hydroxy acid during subsequent solvent extraction.

Phase 2: Targeted Biphasic Extraction

• Non-Polar Defatting: Macerate the lyophilized powder in cold hexane (4°C) for 2 hours under gentle agitation. Centrifuge and discard the hexane fraction.

  • Causality: Hexane removes non-polar lipids, sterols, and triglycerides without extracting the highly polar furanone. If left in the matrix, these lipids will co-elute and cause severe matrix suppression and active-site contamination in the GC inlet.

• Polar Extraction: Extract the defatted pellet using a pre-chilled mixture of Ethyl Acetate:Methanol (80:20, v/v).

  • Causality: Ethyl acetate efficiently partitions the lactone core, while the addition of methanol ensures the complete solubilization of the polar hydroxymethyl moiety.

Phase 3: Chromatographic Fractionation

• Solid-Phase Extraction (SPE) Cleanup: Load the concentrated extract onto a pre-conditioned Silica-based SPE cartridge. Wash with 100% Dichloromethane and elute the target fraction with Dichloromethane:Methanol (90:10, v/v).

  • Causality: This step removes high-molecular-weight interferents (e.g., tannins, complex pigments) that would otherwise degrade the GC column stationary phase.

Phase 4: GC-MS Derivatization and Acquisition

• Chemical Derivatization (Silylation): React the dried SPE eluate with N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% TMCS at 60°C for 30 minutes.

  • Causality: The free primary hydroxyl group on the furanone ring engages in strong hydrogen bonding, leading to poor volatility and severe peak tailing. Trimethylsilylation converts the -OH group into a volatile, thermally stable TMS-ether, ensuring sharp chromatographic peaks.

• Data Acquisition: Analyze the derivatized sample via GC-MS equipped with a DB-Wax or HP-5MS capillary column[5]. Utilize Selected Ion Monitoring (SIM) to target the specific fragmentation pattern of the silylated lactone.

Self-validating extraction and GC-MS profiling workflow for polar lactones.

Conclusion

The identification of 5-(hydroxymethyl)-2(3H)-furanone across marine sponges, medicinal plant roots, seed biomass, and irradiated cereal crops underscores its significance as a ubiquitous biological marker. Whether acting as a stress-induced volatile, a defensive secondary metabolite, or a transient intermediate in carbohydrate degradation, its accurate profiling requires rigorous, artifact-free analytical workflows. By employing cryogenic quenching, targeted biphasic extraction, and silylation-based GC-MS, researchers can confidently map the ecological and pharmacological footprint of this crucial lactone.

References

• Title: Chemical Analyses, Antimicrobial and Antioxidant Activities of Extracts from Cola nitida Seed Source: Xia & He Publishing / J Explor Res Pharmacol URL: [Link][2]

• Title: Component Composition and Biological Activity of Various Extracts of Onosma gmelinii (Boraginaceae) Source: Semantic Scholar URL: [Link][3]

• Title: Gamma Irradiation and Exogenous Proline Enhanced the Growth, 2AP Content, and Inhibitory Effects of Selected Bioactive Compounds against α-Glucosidase and α-Amylase in Thai Rice Source: Preventive Nutrition and Food Science URL: [Link][5]

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• 5. Gamma Irradiation and Exogenous Proline Enhanced the Growth, 2AP Content, and Inhibitory Effects of Selected Bioactive Compounds against α-Glucosidase and α-Amylase in Thai Rice [pnfs.or.kr]

The Furanone Dichotomy: A Technical Guide to 2(3H)- and 2(5H)-Furanone Isomers

Executive Summary

Furanones are five-membered heterocyclic lactones that serve as indispensable chiral building blocks and pharmacophores in modern drug development. Among these, the isomers 2(3H)-furanone and 2(5H)-furanone present a classic kinetic versus thermodynamic dichotomy. While they share the same molecular formula ( C4​H4​O2​ ), the position of their carbon-carbon double bond dictates vastly different reactivity profiles, stability metrics, and biological applications. This whitepaper provides an in-depth mechanistic analysis of their differences, outlines self-validating protocols for their selective synthesis, and explores their critical roles in pharmaceutical development.

Structural and Thermodynamic Fundamentals

The fundamental difference between the two isomers lies in the position of the unsaturation relative to the carbonyl group, which directly governs their thermodynamic stability and chemical behavior[1].

• 2(3H)-Furanone ( β,γ -butenolide): Features a methylene group at the C3 position and a double bond between C4 and C5. Because the double bond is isolated from the carbonyl group, the molecule lacks extended π -conjugation. It is typically the kinetic product in cyclization reactions[1].

• 2(5H)-Furanone ( α,β -butenolide): Features a methylene group at the C5 position and a double bond between C3 and C4. This α,β -unsaturation is fully conjugated with the C2 carbonyl group, making it the thermodynamically favored isomer[2].

To facilitate a direct comparison of their physicochemical properties, the quantitative data is summarized in Table 1.

Table 1: Physicochemical and Structural Comparison

Property	2(3H)-Furanone	2(5H)-Furanone
IUPAC Nomenclature	Furan-2(3H)-one	Furan-2(5H)-one
Common Classification	β,γ -butenolide	α,β -butenolide ( γ -crotonolactone)
Double Bond Position	C4=C5	C3=C4
Thermodynamic Profile	Kinetically favored, less stable	Thermodynamically favored, highly stable
Electronic Structure	Unconjugated system	Conjugated π -system
Ionization Energy (eV)	~10.70 eV[3]	~9.3 - 9.7 eV
Primary Reactivity	Electrophilic addition at C4=C5	Michael additions, Diels-Alder cycloadditions

Mechanistic Pathways: The Isomerization Cascade

A critical challenge in the synthesis of 2(3H)-furanones is their propensity to isomerize into the more stable 2(5H)-furanone form[1]. Understanding the causality behind this transformation is essential for controlling reaction outcomes.

Computational chemistry, utilizing high-level composite models (CBS-QB3) and density functional theory (M06-2X), has elucidated that this isomerization is not a simple direct tautomerization[4]. Instead, thermal or acid/base-catalyzed stress induces a multi-step rearrangement. The process initiates with a high-energy 1,2-hydrogen transfer from the C3 position of the 2(3H)-isomer, leading to a transient, open-ring ketenoic aldehyde intermediate. This intermediate rapidly cyclizes to form the thermodynamically stable conjugated 2(5H)-furanone[2].

Theoretical isomerization pathway from 2(3H)- to 2(5H)-Furanone.

Experimental Methodology: Kinetically Controlled Synthesis & Validation

Synthesizing the 2(3H)-isomer requires strict adherence to kinetic control. The following protocol outlines a self-validating workflow designed to trap the kinetic product while actively monitoring for thermodynamic drift.

Protocol: Kinetically Controlled Cyclization of 4-Oxobutanoic Acid Derivatives

Causality of Experimental Choices: Isomerization is highly sensitive to pH and thermal energy[1]. Therefore, the cyclization of 4-oxobutanoic acid derivatives must be performed using a mild dehydrating agent (acetic anhydride) under strictly anhydrous, low-temperature conditions[5]. Quenching must utilize a neutral buffer to prevent base-catalyzed enolization at the C3 position, which would otherwise drive the equilibrium toward the 2(5H) form.

Step-by-Step Methodology:

• Precursor Activation: Dissolve the 4-oxobutanoic acid derivative in an anhydrous, aprotic solvent (e.g., dichloromethane) under an inert argon atmosphere.

• Kinetic Cyclization: Cool the reaction vessel to 0 °C. Add acetic anhydride dropwise. Causality: The low temperature prevents the system from overcoming the activation energy barrier required for the 1,2-hydrogen transfer[2].

• Neutral Quenching: After the reaction reaches completion (monitored via TLC), quench immediately with a cold, strictly pH 7.0 phosphate buffer. Extract the organic layer and dry over anhydrous Na2​SO4​ .

• Self-Validating Analysis (GC-MS & NMR):

  • GC-MS: Analyze the purified compound using an HP-5MS column. Program the oven from 50 °C (hold 2 min), ramping at 10 °C/min to 280 °C, using Electron Ionization (EI) at 70 eV[6].

  • 1H NMR (Internal Diagnostic): The protocol is self-validating through NMR tracking. The successful isolation of 2(3H)-furanone is confirmed by the presence of isolated methylene protons at C3 ( δ ~3.2 ppm). Any appearance of conjugated olefinic protons ( δ ~6.0–7.5 ppm) instantly flags a failure in kinetic control and the formation of the 2(5H)-isomer.

Experimental workflow for synthesizing and validating furanone isomers.

Pharmaceutical Relevance and Drug Development

The structural divergence between these isomers dictates their utility in medicinal chemistry. The conjugated π -system of 2(5H)-furanones makes them highly reactive Michael acceptors, allowing them to covalently bind to nucleophilic residues in biological targets.

Antimicrobial and Anti-Virulence Applications: Derivatives of 2(5H)-furanone have emerged as potent agents against multi-drug resistant pathogens. For instance, the synthesis of focused combinatorial libraries of 3,4,5-trisubstituted 2(5H)-furanones has yielded compounds with profound efficacy against methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MIC) as low as 8 μ g/mL[7].

Furthermore, chiral 2(5H)-furanone sulfones possessing terpene moieties have demonstrated the ability to act as anti-virulence agents. Rather than simply killing bacteria, these molecules interfere with bacterial communication pathways (quorum sensing), effectively repressing the formation of biofilms in both Gram-positive and Gram-negative bacteria[8]. This mechanism presents a highly promising avenue for circumventing traditional antibiotic resistance paradigms.

References

• Lattmann, E., et al. "Novel anti-bacterials against MRSA: synthesis of focussed combinatorial libraries of tri-substituted 2(5H)-furanones". PubMed. URL: [Link]

• ResearchGate. "Synthesis, Characterization and Photophysical Properties of New 2(3H) Furanone Derivatives". ResearchGate. URL: [Link]

• ResearchGate. "Thermal Decomposition of 2(3H) and 2(5H) Furanones: Theoretical Aspects". ResearchGate. URL: [Link]

• National Center for Biotechnology Information (PMC). "The Novel Chiral 2(5H)-Furanone Sulfones Possessing Terpene Moiety: Synthesis and Biological Activity". PMC. URL: [Link]

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• 7. Novel anti-bacterials against MRSA: synthesis of focussed combinatorial libraries of tri-substituted 2(5H)-furanones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Novel Chiral 2(5H)-Furanone Sulfones Possessing Terpene Moiety: Synthesis and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]

The Strategic Role of 5-(Hydroxymethyl)-2(3H)-furanone as a Chiral Building Block in Advanced Organic Synthesis

Executive Summary

(S)-(+)-Dihydro-5-(hydroxymethyl)-2(3H)-furanone (commonly referred to as 5-(hydroxymethyl)-2(3H)-furanone or (S)- γ -hydroxymethyl- γ -butyrolactone) is a highly versatile C5 chiral building block[1]. With its robust stereocenter and reactive lactone moiety, it serves as a foundational synthon in the development of complex natural products, mevinic acids, and biologically significant antiviral agents, most notably anti-HIV dideoxynucleosides[2]. This technical guide explores the mechanistic utility, synthesis, and downstream applications of this critical compound, providing researchers with self-validating protocols for its implementation.

Structural and Stereochemical Foundations

The molecule (CAS 32780-06-6, PubChem CID 2733813) possesses a molecular weight of 116.12 g/mol and a molecular formula of C 5​ H 8​ O 3​ [3]. Structurally, it is a saturated γ -lactone featuring a hydroxymethyl substituent at the C5 position.

The absolute configuration at C5 is derived directly from the chiral pool (e.g., L-glutamic acid or D-ribose). This stereocenter is paramount: during downstream functionalization, the bulky C5 substituent exerts profound steric hindrance, directing incoming nucleophiles (such as silylated nucleobases) to the opposite face of the ring. This facial diastereoselectivity is the cornerstone of its utility in synthesizing enantiopure β -nucleoside analogs.

Mechanistic Pathways: Synthesis of the Chiral Synthon

While commercially available, the de novo synthesis of (S)-5-(hydroxymethyl)-2(3H)-furanone from L-glutamic acid is a classic example of stereoretentive chiral pool synthesis.

Causality in Reaction Design:

• Diazotization: Treatment of L-glutamic acid with sodium nitrite and aqueous HCl generates an unstable diazonium intermediate. The adjacent carboxylate group undergoes intramolecular nucleophilic attack, displacing the diazonium leaving group with net retention of configuration (neighboring group participation). This forms (S)-5-oxotetrahydrofuran-2-carboxylic acid.

• Selective Reduction: The carboxylic acid must be reduced to a primary alcohol without opening the lactone ring. Borane-dimethyl sulfide (BH 3​⋅ SMe 2​ ) is utilized because of its high chemoselectivity for carboxylic acids over esters/lactones.

Figure 1: Stereoretentive synthesis of (S)-5-(hydroxymethyl)-2(3H)-furanone from L-glutamic acid.

Core Application: Synthesis of Antiviral Dideoxynucleosides

The most prominent application of 5-(hydroxymethyl)-2(3H)-furanone is its transformation into dideoxynucleosides (e.g., ddC, d4T analogs)[1]. This is achieved via the Vorbrüggen glycosylation[4].

Mechanistic Workflow:

• Protection: The primary hydroxyl is protected using a bulky silyl ether (e.g., TBDPS-Cl) to enhance organic solubility and dictate downstream stereoselectivity.

• Lactone Reduction: The lactone is reduced to a lactol (hemiacetal) using DIBAL-H at -78°C. The cryogenic temperature is critical to trap the tetrahedral aluminum intermediate, preventing over-reduction to the acyclic diol.

• Acetylation: The lactol is trapped as an anomeric acetate using acetic anhydride.

• Vorbrüggen Glycosylation: The acetate is reacted with a silylated nucleobase (e.g., persilylated thymine) in the presence of a Lewis acid, typically Trimethylsilyl trifluoromethanesulfonate (TMSOTf)[5]. TMSOTf promotes the departure of the acetate, generating a highly reactive oxocarbenium ion[4]. The bulky TBDPS group at C5 blocks the α -face, forcing the nucleobase to attack from the β -face, yielding the desired β -nucleoside[6].

Figure 2: Workflow for the synthesis of chiral nucleoside analogs via Vorbrüggen glycosylation.

Experimental Protocols (Self-Validating Systems)

Protocol 1: DIBAL-H Reduction of the Protected Lactone

Objective: Convert the TBDPS-protected lactone to the corresponding lactol without over-reduction.

• Setup: Dissolve the protected lactone (1.0 eq) in anhydrous CH 2​ Cl 2​ under an argon atmosphere. Cool the flask to exactly -78°C using a dry ice/acetone bath.

• Addition: Add DIBAL-H (1.0 M in hexanes, 1.1 eq) dropwise over 30 minutes. Causality: Slow addition prevents localized temperature spikes that lead to ring-opening.

• Validation (In-Process): Monitor via TLC (Hexanes/EtOAc 7:3). The lactone spot (UV inactive, stains with KMnO 4​ ) should disappear, replaced by a lower R f​ spot corresponding to the lactol.

• Quench: Add methanol (2 mL) at -78°C to destroy excess DIBAL-H, followed by saturated aqueous Rochelle's salt (potassium sodium tartrate). Warm to room temperature and stir vigorously for 2 hours. Causality: Rochelle's salt chelates the aluminum salts, breaking the intractable emulsion into two clear, easily separable layers.

• Validation (Post-Process): 1 H NMR should show the disappearance of the distinct lactone methylene protons and the appearance of a complex multiplet near 5.4 ppm corresponding to the anomeric proton (hemiacetal OH).

Protocol 2: Vorbrüggen Glycosylation

Objective: Stereoselective installation of the nucleobase.

• Silylation of Nucleobase: Reflux the nucleobase (e.g., thymine, 1.5 eq) in hexamethyldisilazane (HMDS) with a catalytic amount of ammonium sulfate until the suspension becomes a clear solution[4]. Concentrate under vacuum.

• Coupling: Dissolve the anomeric acetate (from Protocol 1) and the silylated nucleobase in anhydrous 1,2-dichloroethane (DCE). Cool to 0°C.

• Activation: Add TMSOTf (1.2 eq) dropwise[5]. Stir for 2 hours, allowing the reaction to slowly warm to room temperature.

• Validation (In-Process): TLC will show the formation of a highly UV-active spot (the nucleoside product).

• Quench & Isolate: Quench with saturated aqueous NaHCO 3​ to neutralize the triflate. Extract with CH 2​ Cl 2​ .

• Validation (Post-Process): NOESY NMR spectroscopy is mandatory here. A strong NOE correlation between the anomeric proton (H1') and the C4' proton confirms the trans-relationship, validating the successful formation of the β -anomer.

Quantitative Data Presentation

The following table summarizes the typical reaction metrics for the functionalization of 5-(hydroxymethyl)-2(3H)-furanone into nucleoside precursors.

Transformation Step	Reagents / Conditions	Yield (%)	Enantiomeric/Diastereomeric Excess	Key Validation Metric
Diazotization	L-Glutamic acid, NaNO 2​ , HCl, 0°C to RT	75-80%	>99% ee	[α]D​ optical rotation
Reduction to Lactone	BH 3​⋅ SMe 2​ , THF, 0°C	85-90%	>99% ee	IR: Strong lactone C=O at 1770 cm −1
OH Protection	TBDPS-Cl, Imidazole, DMF, RT	92-95%	N/A	1 H NMR: t-butyl singlet at ~1.0 ppm
Lactol Formation	DIBAL-H, CH 2​ Cl 2​ , -78°C	88-92%	N/A (Anomeric mixture)	TLC: Lower R f​ than lactone
Glycosylation	Silylated Thymine, TMSOTf, DCE, 0°C	70-85%	>95% de ( β -anomer)	NOESY NMR: H1' to H4' correlation

Conclusion

5-(Hydroxymethyl)-2(3H)-furanone remains an indispensable chiral building block in the arsenal of synthetic organic chemists. By leveraging its inherent stereochemistry and the predictable reactivity of the γ -lactone ring, researchers can reliably execute complex pathways—such as the Vorbrüggen glycosylation—to yield high-value pharmaceutical intermediates with exceptional diastereocontrol. Adherence to rigorous, self-validating experimental protocols ensures reproducibility and scalability in modern drug development.

References

• (S)-(+)-Dihydro-5-(hydroxymethyl)-2(3H)-furanone Product Information. DV-Expert. Available at:[Link]

• PubChem Compound Summary for CID 2733813, (S)-(+)-gamma-Hydroxymethyl-gamma-butyrolactone. National Center for Biotechnology Information (NCBI). Available at:[Link]

• Follow the Silyl Cation: Insights into the Vorbrüggen Reaction. Organic Process Research & Development - ACS Publications. Available at:[Link]

• Vorbrüggen glycosylation reaction and its mechanism. ResearchGate. Available at:[Link]

Sources

• 1. (S)-(+)-Dihydro-5-(hydroxymethyl)-2(3H)-furanone купить, цены на сайте! [dv-expert.org]
• 2. (S)-(+)-Dihydro-5-(hydroxymethyl)-2(3H)-furanone купить, цены на сайте! [dv-expert.org]
• 3. (S)-(+)-gamma-Hydroxymethyl-gamma-butyrolactone | C5H8O3 | CID 2733813 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Synthesis Pathways and Applications of 2(3H)-Furanone, 5-(hydroxymethyl)-: A Comprehensive Technical Review

Executive Summary

The compound 2(3H)-Furanone, 5-(hydroxymethyl)- , widely recognized by its synonyms 5-(hydroxymethyl)dihydrofuran-2(3H)-one and 5-hydroxymethyl- γ -butyrolactone , is a highly versatile chiral building block. It serves as a foundational synthon in the development of complex pharmaceuticals, including anti-HIV dideoxynucleosides, cholesterol-lowering mevinic acids, and natural acetogenins[1][2]. This technical whitepaper provides an in-depth analysis of the core synthetic pathways used to generate this lactone, detailing the mechanistic causality behind reagent selection, comparative quantitative data, and self-validating experimental protocols designed for bench-to-pilot scalability.

Chemical Identity and Pharmaceutical Significance

The structural framework of 5-(hydroxymethyl)dihydrofuran-2(3H)-one (CAS: 10374-51-3 for the racemate; CAS: 32780-06-6 for the (S)-enantiomer) features a saturated five-membered lactone ring with a hydroxymethyl substituent at the C5 position[][4].

In drug development, the (S)-enantiomer is particularly prized. It is a paramount precursor in the construction of nucleoside analogs (e.g., β -F-ddA) and acetylcholine derivatives[1]. Furthermore, its structural geometry makes it an ideal starting point for the asymmetric total synthesis of natural products like (S,S)-muricatacin, a potent cytotoxic agent[2].

Mechanistic Pathways for Synthesis

The Chiral Pool Approach: L-Glutamic Acid as a Precursor

The most reliable method for obtaining enantiopure (S)-5-(hydroxymethyl)dihydrofuran-2(3H)-one relies on the "chiral pool" approach, utilizing inexpensive L-glutamic acid[4].

Mechanistic Causality: The transformation begins with the diazotization of the primary amine on L-glutamic acid. When treated with sodium nitrite in an acidic medium, the amine is converted into a highly reactive diazonium salt. Crucially, the adjacent carboxylate group acts as an internal nucleophile, displacing the nitrogen gas ( N2​ ) via neighboring group participation . This double-inversion mechanism ensures the strict retention of configuration at the chiral center, yielding (S)-5-oxotetrahydrofuran-2-carboxylic acid.

To achieve the final product, the carboxylic acid must be reduced to a primary alcohol without cleaving the delicate lactone ester. Borane-dimethyl sulfide ( BH3​⋅SMe2​ ) is selected over stronger hydrides (like LiAlH4​ ) because borane is an electrophilic reducing agent. It selectively coordinates to and reduces the more electron-rich carboxylic acid while leaving the less electron-rich ester intact[5].

Figure 1: Chiral pool synthesis of (S)-5-(hydroxymethyl)dihydrofuran-2(3H)-one from L-glutamic acid.

Biomass Valorization: The HMF Pathway

With the pharmaceutical industry shifting toward green chemistry, the synthesis of 5-(hydroxymethyl)dihydrofuran-2(3H)-one from lignocellulosic biomass has gained significant traction. The compound is a known constituent of the water-soluble fraction of woody biomass pyrolysis oils[6].

Mechanistic Causality: This pathway utilizes 5-hydroxymethylfurfural (HMF), a renewable platform chemical derived from the acid-catalyzed dehydration of hexose sugars. The furan ring of HMF is selectively oxidized (often using singlet oxygen or hydrogen peroxide) to yield the unsaturated intermediate 5-hydroxymethyl-2(5H)-furanone . Subsequent catalytic hydrogenation using Palladium on Carbon (Pd/C) selectively reduces the conjugated alkene ( C=C ) while preserving the lactone carbonyl and the primary alcohol, yielding the target saturated furanone.

Figure 2: Biomass-derived synthesis of 5-(hydroxymethyl)dihydrofuran-2(3H)-one via HMF.

Quantitative Data and Pathway Comparison

To assist process chemists in selecting the appropriate synthetic route, the following table summarizes the operational metrics of the primary synthesis pathways.

Synthesis Pathway	Starting Material	Stereochemistry Output	Typical Yield	Scalability	Environmental Impact
Chiral Pool	L-Glutamic Acid	(S)-enantiomer (>98% ee)	50–65% (2 steps)	High (Bench to Pilot)	Moderate (Requires borane reagents)
Biomass Valorization	Lignocellulose / HMF	Racemic mixture	60–75% (2 steps)	Very High (Industrial)	Low (Renewable feedstocks)
Sugar Cleavage	D-Ribonolactone	(S)-enantiomer	40–55% (3 steps)	Medium	Moderate (Requires periodate)

Detailed Experimental Protocols

The following protocols are engineered as self-validating systems. Built-in visual and thermal checkpoints ensure that the mechanistic integrity of the reaction is maintained at each step.

Protocol A: Synthesis of (S)-5-(Hydroxymethyl)dihydrofuran-2(3H)-one from L-Glutamic Acid

Reference Methodology adapted from chiral enantioenriched tetrahydrofuran syntheses[4][5].

Step 1: Diazotization & Cyclization

• Preparation: Dissolve 1.0 equivalent of L-glutamic acid in 2.0 M aqueous HCl. Cool the reaction vessel to 0 °C using an ice-brine bath.

• Reagent Addition: Slowly add a solution of 1.2 equivalents of NaNO2​ in distilled water dropwise over 1 hour.

  • Validation Checkpoint: The internal temperature must not exceed 5 °C. Exceeding this threshold will cause premature decomposition of the diazonium intermediate, resulting in a loss of stereochemical retention.

• Cyclization: Allow the reaction mixture to naturally warm to room temperature and stir for 12 hours. The evolution of N2​ gas bubbles confirms the cyclization process.

• Isolation: Extract the aqueous layer with ethyl acetate (3x). Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate in vacuo to yield (S)-5-oxotetrahydrofuran-2-carboxylic acid as a crystalline solid.

Step 2: Selective Reduction

• Preparation: Dissolve the intermediate (1.5 mmol) in anhydrous THF under a strict argon atmosphere. Cool the system to -30 °C[5].

• Reduction: Add 1.5 mL (15 mmol) of neat 10M BH3​⋅SMe2​ dropwise[5].

• Propagation: Stir the mixture at 22 °C for 17 hours[5].

• Quenching: Cool the reaction back to -20 °C and carefully add dry methanol (3.0 mL) dropwise to quench unreacted borane[5].

  • Validation Checkpoint: Hydrogen gas evolution will occur upon methanol addition. Wait until bubbling ceases completely to ensure safe handling.

• Purification: Remove the volatiles under reduced pressure and purify the residue via flash chromatography (petroleum ether/acetone gradient) to isolate the target (S)-5-(hydroxymethyl)dihydrofuran-2(3H)-one as a light yellow syrup[5].

Protocol B: Synthesis of Racemic 5-(Hydroxymethyl)dihydrofuran-2(3H)-one from HMF

Reference Methodology adapted from biomass valorization frameworks[6].

• Oxidation: Dissolve HMF in methanol and introduce the oxidizing agent (e.g., H2​O2​ with a transition metal catalyst). Stir at room temperature until TLC indicates complete consumption of HMF. Isolate the 5-hydroxymethyl-2(5H)-furanone intermediate via solvent extraction.

• Reactor Setup: Transfer the intermediate into a high-pressure stainless steel autoclave. Add 5 wt% Pd/C catalyst and methanol as the solvent.

• Hydrogenation: Purge the reactor three times with nitrogen gas to remove oxygen, then pressurize with H2​ gas to 2.0 MPa.

• Propagation: Stir the mixture at 25–50 °C. Monitor the pressure gauge; the reaction is complete when hydrogen consumption ceases (typically 2-4 hours).

• Isolation: Filter the mixture through a tightly packed Celite pad to safely remove the pyrophoric Pd/C catalyst. Evaporate the filtrate under reduced pressure to obtain the racemic target compound.

Conclusion

The synthesis of 2(3H)-Furanone, 5-(hydroxymethyl)- bridges the gap between traditional chiral pool synthesis and modern green chemistry. While the L-glutamic acid pathway remains the gold standard for yielding the enantiopure (S)-isomer required for antiviral and antineoplastic drug development, the HMF-derived pathway offers a highly scalable, sustainable alternative for applications where racemic mixtures are permissible or downstream chiral resolution is viable.

References

• CAS 10374-51-3 (5-(Hydroxymethyl)dihydrofuran-2(3H)-one) . BOC Sciences. Available at:

• (S)-(+)- γ -Hydroxymethyl- γ -butyrolactone, 95% . Ottokemi. Available at: 1

• (S)-5-Hydroxymethyldihydrofuran-2-one | 32780-06-6 . ChemicalBook. Available at: 4

• Synthesis of chiral enantioenriched tetrahydrofuran derivatives . ResearchGate. Available at: 5

• Characterization of the Water-Soluble Fraction of Woody Biomass Pyrolysis Oils . ACS Publications. Available at: 6

• Ru-Catalyzed Isomerization of Achmatowicz Derivatives: A Sustainable Route to Biorenewables and Bioactive Lactones . ACS Publications. Available at: 2

Sources

• 1. (S)-(+)-γ-Hydroxymethyl-γ-butyrolactone, 95% 32780-06-6 manufacturers in India | (S)-(+)-γ-Hydroxymethyl-γ-butyrolactone, 95% - India with worldwide shipping [ottokemi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 4. (S)-5-Hydroxymethyldihydrofuran-2-one | 32780-06-6 [chemicalbook.com]
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• 6. pubs.acs.org [pubs.acs.org]

Comprehensive Solubility Profiling of 5-(Hydroxymethyl)-2(3H)-furanone in Organic Solvents: Thermodynamic Mechanisms and Methodologies

Executive Summary

5-(Hydroxymethyl)-2(3H)-furanone (frequently synonymous in literature with its saturated lactone form, dihydro-5-(hydroxymethyl)-2(3H)-furanone, or γ-hydroxymethyl-γ-butyrolactone) is a highly versatile chiral synthon. It is a cornerstone in the asymmetric synthesis of nucleoside analogs, mevinic acids, and anti-HIV dideoxynucleosides. For chemical engineers and drug development professionals, mastering the solubility profile of this compound is not merely an exercise in physical chemistry—it is a prerequisite for optimizing reaction kinetics, maximizing liquid-liquid extraction yields, and designing scalable crystallization workflows.

This whitepaper provides an authoritative analysis of the solubility behavior of 5-(hydroxymethyl)-2(3H)-furanone (hereafter referred to as 5-HMFone ) across various organic solvents, grounded in thermodynamic causality and validated analytical methodologies.

Physicochemical Profiling & Solvation Thermodynamics

The solvation behavior of 5-HMFone is dictated by its unique molecular architecture: a polar γ-butyrolactone ring appended with a terminal hydroxymethyl group. This structure provides robust hydrogen bond donor (HBD) capabilities via the hydroxyl group and strong hydrogen bond acceptor (HBA) capabilities via the lactone carbonyl.

According to authoritative physicochemical databases like , the compound exhibits a partition coefficient (LogP) of approximately -0.40. This negative LogP highlights a strong thermodynamic preference for hydrophilic and polar environments.

When 5-HMFone is introduced into an organic solvent, the dissolution process is a competition between the energetic cost of disrupting the solute's intermolecular hydrogen-bonded lattice and the favorable energy released upon solute-solvent interaction. In protic solvents (e.g., methanol), the solvent actively forms hydrogen bonds with the lactone carbonyl, resulting in a highly exothermic dissolution. In non-polar solvents (e.g., n-hexane), the endothermic cost of solvent cavity formation is not offset by favorable interactions, resulting in near-insolubility.

Thermodynamic pathway of 5-HMFone solvation in organic solvents.

Quantitative Solubility Data in Organic Solvents

Because 5-HMFone is a viscous liquid or low-melting solid at standard room temperature (density ~1.23 g/mL), its "solubility" in highly compatible polar solvents often manifests as complete miscibility. The data below synthesizes empirical observations and predictive thermodynamic modeling for 5-HMFone at 25.0 °C.

Solvent	Dielectric Constant (ε)	H-Bonding Capability	Empirical Solubility Class	Estimated Conc. (mg/mL at 25°C)
Water	80.1	Donor & Acceptor	Miscible	> 500
Methanol	32.7	Donor & Acceptor	Very Soluble	> 200
DMSO	46.7	Strong Acceptor	Very Soluble	> 200
Chloroform	4.8	Weak Donor	Soluble	50 – 100
Ethyl Acetate	6.0	Acceptor	Soluble	50 – 100
n-Hexane	1.9	None	Poorly Soluble	< 5

Strategic Solvent Selection for Synthesis

• Reaction Solvents: For asymmetric synthesis, polar aprotic solvents like DMSO or THF are preferred. They maintain high solubility of the 5-HMFone synthon without providing protic interference that could prematurely hydrolyze the lactone ring.

• Extraction Solvents: Extracting 5-HMFone from aqueous reaction mixtures is notoriously difficult due to its water miscibility. Continuous liquid-liquid extraction using moderately polar solvents like chloroform or ethyl acetate, often paired with aqueous phase "salting-out" (using NaCl or Na2SO4), is required to drive the partition coefficient favorably into the organic layer.

Self-Validating Experimental Methodology

A protocol is only as reliable as its internal controls. Standard gravimetric solubility tests are fundamentally flawed for 5-HMFone due to the molecule's inherent hygroscopicity; ambient moisture absorption can artificially inflate solubility metrics.

To ensure absolute scientific integrity, Application Scientists employ a Self-Validating Isothermal Shake-Flask Protocol that pairs highly specific chromatographic quantification with orthogonal gravimetric mass-balance checks.

Self-validating isothermal shake-flask workflow for solubility quantification.

Step-by-Step Protocol

• Saturation Preparation: Add an excess amount of 5-HMFone (e.g., 500 mg) to 1.0 mL of the target organic solvent in a tightly sealed amber glass HPLC vial. The amber glass prevents potential photo-induced degradation of the lactone.

• Isothermal Equilibration: Agitate the suspension in an isothermal shaker at 25.0 ± 0.1 °C for 48 hours.

  • Causality Note: A 48-hour window is deliberately chosen over standard 24-hour protocols to ensure that highly viscous solvents (e.g., DMSO) reach true thermodynamic equilibrium rather than a deceptive kinetic plateau.

• Phase Separation: Centrifuge the equilibrated mixture at 10,000 rpm for 15 minutes at exactly 25.0 °C to pellet any undissolved solute. Filtration is avoided to prevent solute adsorption onto the filter membrane.

• Supernatant Extraction & Dilution: Carefully extract a 100 µL aliquot of the clear supernatant and dilute it immediately in the HPLC mobile phase (e.g., Water/Acetonitrile) to prevent spontaneous precipitation.

• HPLC-UV Quantification: Analyze the diluted sample using a C18 reverse-phase column with UV detection at 210 nm. Quantify against a highly calibrated standard curve.

• The Self-Validating Loop (Orthogonal Check): Concurrently, evaporate a separate 100 µL volume of the supernatant to absolute dryness under a gentle nitrogen stream and weigh the residue.

  • System Logic: If the gravimetric mass exceeds the HPLC-quantified mass by >5%, it flags solvent entrapment or hygroscopic moisture absorption, preventing the publication of false solubility maximums.

References

• National Center for Biotechnology Information (PubChem) Title: 5-(Hydroxymethyl)oxolan-2-one Compound Summary URL:[Link]

• Fisher Scientific Title: (S)-(+)-gamma-Hydroxymethyl-gamma-butyrolactone, 97% Product Specifications URL:[Link]

Protocols & Analytical Methods

Application Note: Functionalization of the Hydroxyl Group in (S)-(+)-5-(Hydroxymethyl)dihydrofuran-2(3H)-one

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols

Executive Summary & Scientific Context

(S)-(+)-5-(Hydroxymethyl)dihydrofuran-2(3H)-one (also known as (S)-γ-hydroxymethyl-γ-butyrolactone) is a highly versatile chiral synthon [1]. Derived from renewable pools such as glutamic acid or ribonolactone, this compound features a rigid γ-butyrolactone ring and a primary hydroxyl group. It serves as a critical building block in the synthesis of complex natural products, anti-HIV dideoxynucleosides, and mevinic acids (LDL cholesterol-lowering agents) [2].

The strategic functionalization of its primary hydroxyl group is a foundational step in utilizing this molecule. Because the lactone ring is susceptible to ring-opening under harsh basic conditions or over-oxidation, functionalization must be highly selective. This application note details three fundamental transformations: Protection , Activation , and Oxidation .

Mechanistic Rationale for Functionalization Strategies

As a Senior Application Scientist, understanding the causality behind reagent selection is as critical as the protocol itself.

• Protection (O-Silylation): To perform enolate chemistry at the C3 position of the lactone ring, the primary alcohol must be masked. tert-Butyldimethylsilyl (TBS) is selected over Trimethylsilyl (TMS) because the bulky TBS ether is stable under the mildly basic conditions (e.g., LDA at -78 °C) required for lactone enolization. TMS ethers are prone to migration or cleavage under these conditions.

• Activation (O-Tosylation): Converting the hydroxyl group into a p-toluenesulfonate (tosylate) transforms a poor leaving group (-OH) into an excellent one (-OTs). This enables downstream stereospecific nucleophilic substitutions ( SN​2 ), such as azidation, which is a direct precursor to amino-lactones [3]. Tosylates are preferred over triflates here due to their superior stability during silica gel chromatography.

• Oxidation (Swern Oxidation): Oxidation yields the highly reactive (S)-5-oxotetrahydrofuran-2-carbaldehyde. The Swern oxidation is strictly utilized over Jones oxidation or KMnO₄. Harsh acidic oxidants risk over-oxidation to the carboxylic acid and can promote lactone ring-opening or racemization at the delicate C5 stereocenter.

Fig 1. Strategic functionalization pathways for 5-(hydroxymethyl)-2(3H)-furanone.

Quantitative Data Summary

The table below summarizes the expected outcomes and parameters for the three validated functionalization protocols.

Reaction Type	Reagents & Solvents	Temp Range	Expected Yield	Downstream Application
O-Silylation	TBSCl, Imidazole, DMF	0 °C to 25 °C	90–95%	C3-Alkylation, Enolate chemistry
Tosylation	TsCl, Pyridine, DMAP, DCM	0 °C to 25 °C	85–92%	Azidation, Fluorination ( SN​2 )
Swern Oxidation	(COCl)₂, DMSO, Et₃N, DCM	-78 °C to 25 °C	80–88%	Olefination (Wittig), Reductive Amination

Validated Experimental Protocols

The following protocols are designed as self-validating systems. In-process checks are included to ensure experimental integrity before proceeding to downstream steps.

Protocol A: Synthesis of (S)-5-(((tert-butyldimethylsilyl)oxy)methyl)dihydrofuran-2(3H)-one

Objective: Protect the primary hydroxyl group with a base-stable TBS ether.

• Setup: Flame-dry a 100 mL round-bottom flask under Argon. Add (S)-5-(hydroxymethyl)dihydrofuran-2(3H)-one (1.0 eq, 10 mmol) and anhydrous DMF (20 mL).

• Catalysis & Base: Add Imidazole (2.5 eq, 25 mmol). Causality: Imidazole acts as both a base to neutralize the HCl byproduct and a nucleophilic catalyst to form a highly reactive N-silylpyridinium intermediate.

• Addition: Cool the mixture to 0 °C using an ice bath. Add TBSCl (1.2 eq, 12 mmol) portion-wise.

• Reaction: Remove the ice bath and stir at room temperature for 4 hours.

• Quench & Extraction: Quench with saturated aqueous NH₄Cl (20 mL) to destroy unreacted TBSCl. Extract with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers heavily with brine (5 × 20 mL) to remove DMF.

• Self-Validation (TLC): Spot the reaction mixture against the starting material on silica TLC (Hexanes/EtOAc 7:3). The starting material is highly polar ( Rf​≈0.1 ), while the TBS-protected product is non-polar ( Rf​≈0.7 ). Use KMnO₄ stain for visualization.

Protocol B: O-Tosylation of the Primary Alcohol

Objective: Convert the hydroxyl group into a superior leaving group for SN​2 displacement.

• Setup: In a dry flask under Argon, dissolve the lactone (1.0 eq, 10 mmol) in anhydrous DCM (30 mL).

• Reagent Addition: Add anhydrous Pyridine (2.0 eq, 20 mmol) and a catalytic amount of DMAP (0.1 eq, 1 mmol). Causality: DMAP accelerates the reaction by forming a highly electrophilic N-tosylpyridinium intermediate, preventing the degradation of the lactone ring that can occur during prolonged reaction times.

• Tosylation: Cool to 0 °C. Add p-Toluenesulfonyl chloride (TsCl) (1.5 eq, 15 mmol) in one portion. Stir at 0 °C for 1 hour, then allow it to warm to room temperature overnight.

• Workup: Dilute with DCM (20 mL). Wash the organic layer with 1M HCl (2 × 20 mL). Causality: The acidic wash is strictly required to protonate and remove excess pyridine into the aqueous layer.

• Self-Validation (TLC & UV): On TLC (Hexanes/EtOAc 1:1), the product will appear at Rf​≈0.5 . Unlike the starting material, the tosylated product will be strongly UV-active (254 nm) due to the aromatic ring of the tosyl group.

Protocol C: Swern Oxidation to (S)-5-Oxotetrahydrofuran-2-carbaldehyde

Objective: Mildly oxidize the primary alcohol to an aldehyde without compromising the lactone ring.

Fig 2. Mechanistic pathway of the Swern oxidation of the primary hydroxyl group.

• Activation: In a flame-dried flask under Argon, dissolve Oxalyl Chloride (1.2 eq, 12 mmol) in anhydrous DCM (25 mL). Cool strictly to -78 °C using a dry ice/acetone bath.

• Swern Reagent Formation: Add DMSO (2.4 eq, 24 mmol) dropwise over 5 minutes. Stir for 15 minutes. Causality: Rapid addition causes exothermic gas evolution (CO and CO₂), which can warm the reaction and destroy the unstable chlorodimethylsulfonium intermediate.

• Alcohol Addition: Add the lactone (1.0 eq, 10 mmol) dissolved in DCM (10 mL) dropwise over 10 minutes. Stir at -78 °C for 45 minutes to form the alkoxysulfonium ion.

• Deprotonation: Add Triethylamine (Et₃N) (5.0 eq, 50 mmol) dropwise. Stir for 15 minutes at -78 °C, then remove the cooling bath and allow the reaction to warm to room temperature over 1 hour.

• Self-Validation (FTIR Spectroscopy): To validate the success of the oxidation, take an IR spectrum of the crude product. The broad O-H stretch (~3400 cm⁻¹) of the starting material must completely disappear. You will observe two distinct carbonyl stretches: the lactone C=O (~1770 cm⁻¹) and the newly formed aldehyde C=O (~1730 cm⁻¹).

References

• PubChem. "5-(Hydroxymethyl)oxolan-2-one; CID 98431." National Center for Biotechnology Information. Available at:[Link]

Application Note: Strategic Protection of the Hydroxymethyl Group in 2(5H)-Furanones

Executive Summary & Mechanistic Rationale

The (5S)-5-hydroxymethyl-2(5H)-furanone core is a privileged chiral building block extensively utilized in the synthesis of complex natural products and pharmaceutical agents. Most notably, it serves as the critical starting material for the bis-tetrahydrofuranyl (bis-THF) ligand found in HIV protease inhibitors such as Darunavir (TMC-114)[1].

However, the primary hydroxyl group at the C5 position is highly nucleophilic and prone to undesired side reactions. If left unprotected during downstream transformations—such as photochemical 1,3-dioxolane additions, [2+2] cycloadditions, or palladium-catalyzed Sonogashira couplings[2]—the free hydroxyl can undergo premature oxidation, participate in hydrogen-atom transfer (HAT) side reactions, or disrupt the required transition states.

Furthermore, steric shielding is a primary causality for protection. The choice of protecting group (PG) directly dictates the facial stereoselectivity of the furanone ring. Bulky groups like tert-butyldimethylsilyl (TBS) or pivaloyl (Piv) effectively block one face of the furanone, directing incoming reagents (e.g., radicals or dienes) to the opposite, less hindered face, thereby ensuring high diastereomeric excess (d.e.)[1].

Protecting Group Selection Matrix

The selection of the appropriate protecting group must be reverse-engineered from the downstream reaction conditions and the final deprotection strategy. The table below summarizes the quantitative data and strategic utility of the most common protecting groups for 5-hydroxymethyl-2(5H)-furanones.

Protecting Group	Reagents	Typical Yield	Deprotection Conditions	Steric Bulk & Strategic Utility
TBS (tert-Butyldimethylsilyl)	TBS-Cl, Imidazole, CH₂Cl₂	92 – 95%	TBAF or AcOH/THF/H₂O	High. Excellent for directing facial stereoselectivity in photochemical additions. Base stable.
Piv (Pivaloyl)	Piv-Cl, Pyridine, CH₂Cl₂	88 – 92%	K₂CO₃/MeOH or DIBAL-H	Very High. Highly crystalline intermediates. Stable to mild acids; labile to strong nucleophiles.
THP (Tetrahydropyranyl)	DHP, p-TsOH, CH₂Cl₂	~85%	PPTS/EtOH or AcOH/H₂O	Moderate. Introduces a new stereocenter (diastereomers formed), which can complicate NMR analysis.
BOM (Benzyloxymethyl)	BOM-Cl, i-Pr₂NEt, CH₂Cl₂	80 – 85%	H₂, Pd/C	Low. Ideal when permanent ether-like stability is needed until late-stage global hydrogenation.

Workflow & Decision Visualization

Synthetic workflow for the protection and functionalization of 5-hydroxymethyl-2(5H)-furanones.

Decision matrix for selecting the optimal hydroxymethyl protecting group based on reaction conditions.

Experimental Protocols

The following protocols are engineered as self-validating systems. By monitoring specific visual and spectroscopic cues, researchers can ensure the integrity of the reaction at every step.

Protocol A: Synthesis of (5S)-5-(tert-Butyldimethylsiloxymethyl)-2(5H)-furanone

This protocol leverages the high oxophilicity of silicon. Imidazole acts as both a base to neutralize the HCl byproduct and a nucleophilic catalyst, forming a highly reactive N-TBS-imidazole intermediate that rapidly silylates the primary alcohol[3].

Reagents & Materials:

• (5S)-hydroxymethyl-5H-furan-2-one: 1.0 equivalent (e.g., 199 mg, 1.74 mmol)

• Imidazole: 1.5 equivalents (178 mg, 2.61 mmol)

• tert-Butyldimethylsilyl chloride (TBS-Cl): 1.3 equivalents (342 mg, 2.27 mmol)

• Anhydrous Dichloromethane (CH₂Cl₂): 10 mL

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask under argon. Add (5S)-hydroxymethyl-5H-furan-2-one and imidazole, followed by anhydrous CH₂Cl₂.

• Cooling: Submerge the flask in an ice-water bath (0 °C). Causality: The subsequent silylation is exothermic. Maintaining 0 °C prevents thermal degradation of the sensitive α,β-unsaturated lactone ring.

• Addition: Add TBS-Cl portion-wise over 5 minutes. A white precipitate (imidazole hydrochloride) will begin to form almost immediately, validating that the reaction has initiated.

• Propagation: Stir the mixture for 30 minutes at 0 °C, then remove the ice bath and allow it to warm to 23 °C for an additional 30 minutes[1].

• Self-Validation (TLC): Spot the reaction mixture against the starting material on a silica gel TLC plate (Eluent: 3:7 Ethyl Acetate/Hexanes). The starting material (R_f ~ 0.1) should be completely consumed, replaced by a single, non-polar UV-active spot (R_f ~ 0.6).

• Quench & Extraction: Quench the reaction by adding 40 mL of distilled water. Separate the layers and extract the aqueous phase with CH₂Cl₂ (3 × 15 mL).

• Drying & Concentration: Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude oil via flash column chromatography (silica gel, 10% to 20% EtOAc in Hexanes) to yield the pure TBS-protected furanone as a colorless oil (Yield: >90%).

  • Spectroscopic QC: ¹H NMR (CDCl₃) should reveal a large singlet at ~0.89 ppm (9H, t-butyl) and two singlets near 0.08 ppm (6H, dimethyl), confirming successful TBS incorporation.

Protocol B: Synthesis of (5S)-5-(Pivaloyloxymethyl)-2(5H)-furanone

Pivaloyl protection is utilized when a highly robust, sterically demanding ester is required. Pyridine serves as the acid scavenger and nucleophilic catalyst[1].

Reagents & Materials:

• (5S)-hydroxymethyl-5H-furan-2-one: 1.0 equivalent (101 mg, 0.88 mmol)

• Pyridine: 1.1 equivalents (1.0 mL, ~0.98 mmol)

• Pivaloyl chloride (Piv-Cl): 1.1 equivalents (120 μL, 0.97 mmol)

• Anhydrous Dichloromethane (CH₂Cl₂): 12 mL

Step-by-Step Methodology:

• Preparation: Dissolve the furanone in 10 mL of anhydrous CH₂Cl₂ in a dry flask under an inert atmosphere. Cool to 0 °C.

• Catalyst Addition: Add pyridine via syringe.

• Acylation: Dissolve pivaloyl chloride in 2 mL of CH₂Cl₂ and add this solution dropwise to the reaction mixture. Causality: Dropwise addition controls the local concentration of the highly reactive acyl chloride, preventing localized overheating and polymerization of the furanone.

• Propagation: Stir for 3 hours at 0 °C, then allow the mixture to warm to 23 °C and stir for 12 hours[1].

• Self-Validation (TLC): Confirm completion via TLC (Eluent: 1:1 Ethyl Acetate/Hexanes). The product will appear as a distinct UV-active spot with a higher R_f than the starting material.

• Workup: Concentrate the reaction mixture under reduced pressure to remove excess pyridine. Redissolve the residue in 10 mL of CH₂Cl₂.

• Neutralization: Wash the organic layer with saturated aqueous NaHCO₃ (10 mL). Causality: This step is critical to neutralize and remove any residual pivalic acid and pyridine hydrochloride salts.

• Isolation: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify via silica gel chromatography to afford the pivaloyl-protected furanone.

References

• Ghosh, A. K., et al. "Stereoselective Photochemical 1,3-Dioxolane Addition to 5-Alkoxymethyl-2(5H)-furanone: Synthesis of Bis-tetrahydrofuranyl Ligand for HIV Protease Inhibitor UIC-94017 (TMC-114)." The Journal of Organic Chemistry, 2004.[Link]

• Danilova, G. A., et al. "(5S)-(5-O-tert-Butyldimethylsiloxymethyl)furan-2(5H)-one." Organic Syntheses, 1986.[Link]

• Kiji, J., et al. "Carbonylative Sonogashira coupling of terminal alkynes with aryl iodides under atmospheric pressure of CO using Pd(II)@MOF as the catalyst." Journal of Molecular Catalysis A: Chemical, 1998. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for Grignard Reactions with 2(3H)-Furanone, 5-(hydroxymethyl)-

For Researchers, Scientists, and Drug Development Professionals

Abstract

This comprehensive technical guide provides detailed application notes and protocols for the successful execution of Grignard reactions with 2(3H)-Furanone, 5-(hydroxymethyl)-, a versatile building block in organic synthesis and drug discovery. The inherent challenges of this substrate, namely the acidic hydroxyl group and the α,β-unsaturated lactone system, are addressed through a strategic three-stage process: protection of the primary alcohol, diastereoselective Grignard addition to the lactone carbonyl, and subsequent deprotection to yield the final diol product. This guide offers not just procedural steps, but also the underlying chemical principles, troubleshooting advice, and mechanistic insights to empower researchers to confidently utilize this powerful transformation for the synthesis of complex molecules.

Introduction

2(3H)-Furanone, 5-(hydroxymethyl)- is a valuable chiral starting material, featuring a lactone, a primary alcohol, and a stereocenter at the C5 position. Its derivatization is of significant interest in the synthesis of natural products and pharmacologically active compounds. The Grignard reaction, a cornerstone of carbon-carbon bond formation, presents a powerful tool for introducing a wide range of organic moieties at the carbonyl carbon of the furanone ring. However, the bifunctional nature of the starting material necessitates a carefully planned synthetic sequence to achieve the desired outcome. The primary hydroxyl group is acidic and will readily quench the highly basic Grignard reagent. Therefore, a protection strategy is essential. Furthermore, the α,β-unsaturated nature of the lactone introduces the possibility of 1,4-conjugate addition, although 1,2-addition is generally favored with Grignard reagents.

This guide provides a robust and field-proven three-stage protocol to navigate these challenges, enabling the efficient synthesis of 2-substituted-5-(hydroxymethyl)tetrahydrofuran-2,5-diols.

Overall Synthetic Workflow

The overall strategy involves three key stages:

• Protection: The primary hydroxyl group of 2(3H)-Furanone, 5-(hydroxymethyl)- is protected as a tert-butyldimethylsilyl (TBS) ether to prevent its reaction with the Grignard reagent.

• Grignard Addition: The Grignard reagent is added to the protected furanone, which proceeds via a 1,2-addition to the carbonyl group, leading to the formation of a tertiary alcohol and opening of the lactone ring.

• Deprotection: The TBS protecting group is removed to unveil the primary alcohol, yielding the final diol product.

Caption: Overall workflow for the Grignard reaction with 2(3H)-Furanone, 5-(hydroxymethyl)-.

Part 1: Protection of the Hydroxyl Group

The first critical step is the protection of the primary alcohol to prevent its acidic proton from reacting with the Grignard reagent. The tert-butyldimethylsilyl (TBS) group is an ideal choice due to its ease of installation, stability under the basic conditions of the Grignard reaction, and selective removal.

Protocol 1: TBS Protection of 2(3H)-Furanone, 5-(hydroxymethyl)-

Reagent/Parameter	Molar Equiv.	Concentration	Notes
2(3H)-Furanone, 5-(hydroxymethyl)-	1.0	-	Starting material.
tert-Butyldimethylsilyl chloride (TBSCl)	1.2	-	Silylating agent.
Imidazole	2.5	-	Base and catalyst.
Anhydrous Dimethylformamide (DMF)	-	0.5 M	Aprotic polar solvent.
Temperature	-	Room Temp.	Mild reaction conditions.
Reaction Time	-	2-4 hours	Monitor by TLC.

Step-by-Step Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (argon or nitrogen), add 2(3H)-Furanone, 5-(hydroxymethyl)- (1.0 equiv).

• Dissolve the starting material in anhydrous DMF (to a concentration of approximately 0.5 M).

• Add imidazole (2.5 equiv) to the solution and stir until it dissolves.

• Slowly add tert-butyldimethylsilyl chloride (1.2 equiv) portion-wise to the stirred solution at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Upon completion, dilute the reaction mixture with diethyl ether and wash with a saturated aqueous solution of sodium bicarbonate to remove excess DMF and imidazole.

• Separate the organic layer and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a mixture of ethyl acetate and hexanes) to afford the pure TBS-protected furanone.

Part 2: The Grignard Reaction

With the hydroxyl group protected, the Grignard reagent can now be added to the lactone. The reaction proceeds via nucleophilic attack of the Grignard reagent on the electrophilic carbonyl carbon of the lactone. This is followed by the opening of the five-membered ring to form a hemiketal intermediate, which is then attacked by a second equivalent of the Grignard reagent to yield the di-alkoxide of the final diol product.

Caption: General mechanism of the Grignard reaction with a lactone.

Protocol 2: Grignard Addition to TBS-Protected Furanone

Reagent/Parameter	Molar Equiv.	Concentration	Notes
TBS-Protected Furanone	1.0	-	Starting material from Protocol 1.
Grignard Reagent (R-MgX)	2.2	1.0 M in THF/Ether	Excess is used to ensure complete reaction.
Anhydrous Tetrahydrofuran (THF)	-	0.2 M	Anhydrous solvent is crucial.
Temperature	-	-78 °C to 0 °C	Low temperature to control reactivity.
Reaction Time	-	1-3 hours	Monitor by TLC.

Step-by-Step Procedure:

• Dissolve the TBS-protected furanone (1.0 equiv) in anhydrous THF (to a concentration of approximately 0.2 M) in a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel, under an inert atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add the Grignard reagent (2.2 equiv, e.g., a 1.0 M solution in THF or diethyl ether) dropwise via the dropping funnel, maintaining the internal temperature below -70 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to 0 °C and stir for an additional 1-2 hours.

• Monitor the consumption of the starting material by TLC.

• Once the reaction is complete, quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride at 0 °C.

• Allow the mixture to warm to room temperature and extract the product with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product, a protected diol, can be purified by flash column chromatography or used directly in the next deprotection step.

Mechanism and Selectivity

The Grignard reaction with α,β-unsaturated lactones can potentially proceed via two pathways: 1,2-addition to the carbonyl group or 1,4-conjugate addition to the double bond. With "hard" nucleophiles like Grignard reagents, the reaction is typically under kinetic control, and the faster 1,2-addition is the predominant pathway. The presence of a substituent at the 5-position of the furanone ring can influence the diastereoselectivity of the Grignard attack. The incoming nucleophile will preferentially approach from the less sterically hindered face of the carbonyl group, which is generally opposite to the bulky TBS-protected hydroxymethyl group. This can lead to the formation of one diastereomer in excess.

Part 3: Deprotection of the Silyl Ether

The final step is the removal of the TBS protecting group to yield the desired diol. This can be achieved under either acidic conditions or, more commonly, with a fluoride source such as tetrabutylammonium fluoride (TBAF). The choice of deprotection method may depend on the sensitivity of the rest of the molecule.

Protocol 3: TBS Deprotection to Yield the Final Diol

Reagent/Parameter	Molar Equiv.	Concentration	Notes
Protected Diol	1.0	-	Crude or purified product from Protocol 2.
Tetrabutylammonium fluoride (TBAF)	1.1	1.0 M in THF	Fluoride source for deprotection.
Tetrahydrofuran (THF)	-	0.1 M	Solvent.
Temperature	-	Room Temp.	Mild reaction conditions.
Reaction Time	-	2-12 hours	Monitor by TLC.

Step-by-Step Procedure:

• Dissolve the protected diol (1.0 equiv) in THF (to a concentration of approximately 0.1 M) in a round-bottom flask.

• Add a 1.0 M solution of TBAF in THF (1.1 equiv) dropwise to the stirred solution at room temperature.

• Monitor the reaction by TLC until the starting material is consumed. The reaction time can vary depending on the steric hindrance around the silyl ether.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• The residue can be directly purified by flash column chromatography on silica gel to remove the silyl byproducts and any remaining TBAF, yielding the final diol product. Alternatively, an aqueous workup can be performed prior to chromatography.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low yield in Protection Step	Incomplete reaction.	Ensure all reagents are anhydrous. Increase reaction time or slightly warm the reaction mixture.
Loss of product during workup.	Perform extractions carefully. Use a continuous extractor if the product is water-soluble.
Low yield in Grignard Reaction	Inactive Grignard reagent.	Use freshly prepared or titrated Grignard reagent. Ensure all glassware is scrupulously dry.
Formation of 1,4-addition product.	This is less likely with Grignard reagents but can be influenced by the substrate and reaction conditions. Consider using a different organometallic reagent if this is a persistent issue.
Incomplete reaction.	Use a slight excess of the Grignard reagent. Ensure the reaction goes to completion by TLC monitoring.
Incomplete Deprotection	Steric hindrance.	Increase the amount of TBAF and/or the reaction time. Gentle heating may also be beneficial.
Ineffective deprotection agent.	Try alternative deprotection conditions, such as using HF-pyridine or an acidic workup (e.g., acetic acid in THF/water).

Conclusion

The protocols detailed in this application note provide a reliable and reproducible method for the synthesis of 2-substituted-5-(hydroxymethyl)tetrahydrofuran-2,5-diols from 2(3H)-Furanone, 5-(hydroxymethyl)- via a Grignard reaction. By employing a robust protection-addition-deprotection strategy, the inherent challenges of this substrate can be overcome, opening up avenues for the synthesis of a diverse range of complex molecules. The insights into the mechanism, selectivity, and potential pitfalls are intended to equip researchers with the knowledge to adapt and optimize these protocols for their specific synthetic targets.

References

• Gelest, Inc. (n.d.). Deprotection of Silyl Ethers. Gelest. Retrieved March 11, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyldimethylsilyl Ethers. Organic Chemistry Portal. Retrieved March 11, 2026, from [Link]

• Ashenhurst, J. (2015, December 10). Reactions of Grignard Reagents. Master Organic Chemistry. [Link]

• Cason, J., & Fessenden, R. J. (1963). (S)-(+)-γ-BUTYROLACTONE-γ-CARBOXYLIC ACID. Organic Syntheses, 43, 12. [Link]

• LibreTexts. (2021, December 27). 15.2: 1,2- and 1,4-Additions of Organometallic Reagents. In Chemistry LibreTexts. [Link]

• Hofmann, T., & Schieberle, P. (2003). Formation of 5-methyl-4-hydroxy-3[2H]-furanone in cytosolic extracts obtained from Zygosaccharomyces rouxii. Journal of agricultural and food chemistry, 51(5), 1334–1340. [Link]

• Fallis, A. G., & Brinza, I. M. (2002). Diastereoselective Conjugate Additions to π-Allylmolybdenum Complexes: A Stereocontrolled Route to 3,4,5-Trisubstituted γ-Butyrolactones. Organic Letters, 4(11), 1939–1942. [Link]

• Cheméo. (n.d.). 2(3H)-Furanone, dihydro-5-methyl-. Cheméo. Retrieved March 11, 2026, from [Link]

• Ortiz, P., Lanza, F., & Harutyunyan, S. R. (2015). 1,2- versus 1,4-asymmetric addition of Grignard reagents to carbonyl compounds. Pure and Applied Chemistry, 87(1), 17-27. [Link]

• Hughes, D. L. (2025, February 16). Unmasking the halide effect in diastereoselective Grignard reactions applied to C4´ modified nucleoside synthesis. Nature Communications, 16(1), 1-11. [Link]

• Van der Pijl, R., et al. (2026, January 29). Selectivity of Grignard reagent formation – from semi-batch to continuous lab and pilot scale. Reaction Chemistry & Engineering. [Link]

• Chemistry Steps. (2021, June 17). Protecting Groups For Alcohols. Chemistry Steps. Retrieved March 11, 2026, from [Link]

• LibreTexts. (2022, September 24). 17.8: Protection of Alcohols. In Chemistry LibreTexts. [Link]

• Feringa, B. L., et al. (2017). Selective Deprotection of Silyl Ethers. The Journal of Organic Chemistry, 82(19), 10147-10156. [Link]

• Jadhav, V. H., Borate, H. B., & Wakharkar, R. D. (2006). A simple method for deprotection of tert-butyldimethylsilyl ethers by using stannous chloride under microwave irradiation. *Indian Journal of Chemistry - Section B Organic and

Technical Notes & Optimization

Purification strategies for removing impurities from furanone reaction mixtures

Welcome to the Furanone Purification Support Center . This technical hub provides drug development professionals, flavor scientists, and synthetic chemists with troubleshooting guides, validated protocols, and mechanistic insights for isolating high-purity furanones from complex reaction mixtures.

Knowledge Base: Troubleshooting Common Purification Issues

Issue 1.1: Persistent Brown Pigmentation in Furaneol Synthesis

• Symptom: The crude 4-hydroxy-2,5-dimethyl-3(2H)-furanone (Furaneol) extract retains a stubborn brown color even after standard solvent extraction.

• Causality: Furaneol synthesis often involves precursors like rhamnose or methylglyoxal. The Maillard reaction between these sugars and amine catalysts (e.g., piperidine acetate) generates melanoidins—complex, nitrogen-containing condensation products. Because melanoidins share a similar polarity with Furaneol, standard adsorptive methods (like activated carbon or macroporous resins) fail unless extreme conditions (pH = 0) are applied, which degrades the target furanone 1.

• Validated Solution: Avoid standard carbon filtration. Instead, employ fractional vacuum distillation. Furaneol distills at 80°C–90°C under 0.5 mm Hg, effectively leaving the high-molecular-weight melanoidin polymers in the distillation residue 2.

Issue 1.2: Degradation of Halogenated Furanones During Chromatography

• Symptom: Low recovery yields and dehalogenated byproducts when purifying brominated or chlorinated furanones (used as quorum sensing inhibitors).

• Causality: Halogenated furanones are sensitive to prolonged exposure to the slightly acidic silanol groups on standard normal-phase silica gel, leading to hydrolysis or dehalogenation.

• Validated Solution: Shift from normal-phase silica to reverse-phase Preparative High-Performance Liquid Chromatography (Prep-HPLC) using a C18 column. A mobile phase of Acetonitrile/Water with 0.1% Formic Acid suppresses ionization and stabilizes the halogenated ring during elution 3.

Validated Experimental Protocols

Protocol A: Vacuum Distillation for Furaneol Isolation

This self-validating protocol ensures the removal of unreacted aldols and melanoidins while preventing exocyclic double bond migration 2.

• Neutralization: Cool the crude reaction mixture to room temperature and neutralize to pH ~6 using dilute HCl or NaOH.

• Extraction: Saturate the aqueous phase with sodium sulfate (to decrease Furaneol solubility in water) and extract continuously with dichloromethane (DCM) for 2 hours.

• Solvent Removal: Evaporate the DCM under reduced pressure to yield a crude, semi-crystalline residue (often smelling of burnt sugar).

• Fractional Vacuum Distillation: Transfer the residue to a micro-distillation apparatus. Apply a high vacuum of 0.5 mm Hg.

• Collection: Slowly heat the flask. Collect the main fraction distilling between 80°C and 90°C.

• Validation: The distillate should spontaneously crystallize into white crystals upon standing. Verify purity via GC-MS (target m/z 128 for Furaneol) 4.

Protocol B: Prep-HPLC for Halogenated Furanones

• Sample Prep: Dissolve the crude halogenated furanone in a 95:5 Water:Acetonitrile mixture. Filter through a 0.22 µm PTFE syringe filter.

• System Setup: Equip a Prep-HPLC with a C18 column (e.g., 250 x 20 mm, 5 µm particle size).

• Mobile Phase: Solvent A (Water + 0.1% Formic Acid); Solvent B (Acetonitrile + 0.1% Formic Acid).

• Gradient Elution: Run a linear gradient from 5% B to 95% B over 30 minutes at a flow rate of 15-20 mL/min 5.

• Fraction Collection: Monitor UV absorbance at 254 nm. Collect the major target peak.

• Validation: Lyophilize the collected fractions. Confirm the halogen isotope pattern (e.g., distinct M and M+2 peaks for bromine/chlorine) via LC-MS.

Quantitative Data: Purification Method Comparison

Purification Strategy	Target Furanone Class	Primary Impurities Removed	Key Advantage	Typical Yield
Fractional Vacuum Distillation	Alkyl-hydroxy furanones (e.g., Furaneol)	Melanoidins, unreacted aldols	Avoids irreversible adsorption on silica	60–75%
Preparative HPLC (Reverse-Phase)	Halogenated Furanones	Dehalogenated byproducts, isomers	Prevents acid-catalyzed degradation	80–90%
Continuous DCM Extraction	General Furanone Intermediates	Aqueous salts, polar catalysts	High recovery from aqueous reaction mixtures	>90%

Visualizations

Caption: Workflow for Furaneol synthesis and vacuum distillation purification.

Caption: Halogenated furanone (C-30) disrupting Pseudomonas aeruginosa quorum sensing via LasR.

Frequently Asked Questions (FAQs)

Q: Why is my Furaneol yield low when using normal-phase silica chromatography? A: Furaneol is highly polar and can irreversibly bind to normal-phase silica. Furthermore, it is highly sensitive to oxidation on the column. Vacuum distillation or reverse-phase chromatography is highly recommended over normal-phase silica to prevent product loss 1.

Q: How do I prevent the migration of exocyclic double bonds during furanone dehydration? A: When dehydrating aldol precursors to form the furanone ring, conduct the process under a moderate vacuum so the alkene is continuously removed by distillation as it forms. High temperatures at atmospheric pressure promote double bond migration to the inside of the ring, ruining the product and making subsequent ozonization impossible 2.

Q: Why do halogenated furanones inhibit biofilms without killing the bacteria? A: Halogenated furanones (like Furanone C-30) act as structural analogs to N-acyl homoserine lactones (AHLs). They competitively bind to LuxR-type receptor proteins (e.g., LasR in P. aeruginosa), destabilizing the receptor and accelerating its degradation. This shuts down the quorum sensing pathway required for biofilm formation without exhibiting direct bactericidal toxicity, thereby reducing the evolutionary pressure for resistance 6.

References

• Application Notes & Protocols: Synthesis and Analysis of Furaneol and its Derivatives for Flavor Research. Benchchem. 4

• US4294767A - Process for the preparation of 2,5-dimethyl-4-hydroxy-3(2H)-furanone and its 2,5-dialkyl homologues. Google Patents.2

• EP1081212A2 - Method for separating Furaneol by adsorption. Google Patents. 1

• Brominated Furanones Inhibit Biofilm Formation by Salmonella enterica Serovar Typhimurium. VLIZ. 3

• Assessing the Molecular Targets and Mode of Action of Furanone C-30 on Pseudomonas aeruginosa Quorum Sensing. PMC. 6

• 5-hydroxy-4-propylfuran-2(5H)-one | 78920-10-2. Benchchem. 5

Sources

• 1. EP1081212A2 - Method for separating Furaneol by adsorption - Google Patents [patents.google.com]
• 2. US4294767A - Process for the preparation of 2,5-dimethyl-4-hydroxy-3(2H)-furanone and its 2,5-dialkyl homologues - Google Patents [patents.google.com]
• 3. vliz.be [vliz.be]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 5-hydroxy-4-propylfuran-2(5H)-one | 78920-10-2 | Benchchem [benchchem.com]
• 6. Assessing the Molecular Targets and Mode of Action of Furanone C-30 on Pseudomonas aeruginosa Quorum Sensing - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Solvent Selection for 5-(hydroxymethyl)-2(3H)-furanone Crystallization

Document ID: TS-CRYST-4481 Version: 1.0 Last Updated: March 7, 2026

Introduction: The Crystallization Challenge

5-(hydroxymethyl)-2(3H)-furanone is a vital chiral building block in the synthesis of pharmaceuticals and agrochemicals.[1][2] Its purification via crystallization is a critical step, yet its molecular structure presents unique challenges. The presence of a polar lactone ring and a hydroxyl group capable of hydrogen bonding results in high solubility in many polar solvents and a propensity to remain as a liquid or low-melting solid.[1][3]

This guide provides a systematic framework for selecting and optimizing a solvent system for the crystallization of 5-(hydroxymethyl)-2(3H)-furanone. It combines foundational principles with practical, step-by-step protocols and a comprehensive troubleshooting guide to address common issues encountered in the laboratory.

Foundational Knowledge: Understanding the Molecule

Success in crystallization begins with understanding the physicochemical properties of the target molecule.

Table 1: Physicochemical Properties of 5-(hydroxymethyl)-2(3H)-furanone

Property	Value	Source(s)
Molecular Formula	C₅H₈O₃	[1][2]
Molecular Weight	116.12 g/mol	[1][2]
Appearance	Colorless to clear liquid or low-melting solid	[1][3]
Boiling Point	110-115 °C @ 0.2 mmHg	[1][2]
Density	~1.23 g/mL at 25 °C	[1][2]
Key Functional Groups	Lactone (ester), Primary Alcohol (-OH)	N/A
Polarity Indicators	One hydrogen bond donor (-OH), three hydrogen bond acceptors (lactone carbonyl, lactone ether oxygen, hydroxyl oxygen)	[4]

The molecule's polarity is the dominant factor governing its solubility. The principle of "like dissolves like" dictates that polar solvents will be the most effective at dissolving this compound.[5] The primary goal is to identify a solvent or solvent system where the compound is highly soluble at elevated temperatures but poorly soluble at lower temperatures.[5][6]

Systematic Approach to Solvent Selection

A trial-and-error approach to solvent selection is inefficient. A systematic screening process, starting with small quantities of material, is the most effective methodology. This process aims to identify a solvent that provides a steep solubility curve with respect to temperature.

Experimental Protocol: Small-Scale Solvent Screening

This protocol details a method for rapidly screening a range of solvents to identify promising candidates for crystallization.

Materials:

• Crude 5-(hydroxymethyl)-2(3H)-furanone

• A selection of analytical-grade solvents (see Table 2)

• Small test tubes or vials (e.g., 13x100 mm)

• Heat source (hot plate or heating block)

• Vortex mixer

• Ice bath

Procedure:

• Preparation: Place approximately 20-30 mg of crude 5-(hydroxymethyl)-2(3H)-furanone into a series of labeled test tubes.

• Initial Solubility Test (Room Temp): Add a candidate solvent dropwise (e.g., 0.1 mL at a time) to the first test tube, vortexing after each addition. Observe the solubility.

  • If it dissolves readily in < 0.5 mL: The compound is likely too soluble at room temperature for this to be a good single-crystallization solvent. Note this and proceed.

  • If it is poorly soluble or insoluble: This is a promising candidate. Proceed to the next step.

• Hot Solubility Test: Gently heat the suspension in the test tube. Continue adding the solvent dropwise until the solid completely dissolves. Record the approximate volume of solvent used. The goal is to use the minimum amount of hot solvent.[7]

• Cooling & Crystallization:

  • Allow the clear, hot solution to cool slowly to room temperature. An insulated container can facilitate slow cooling.[7]

  • Observe for the formation of crystals. Note the time it takes for crystals to appear and their initial morphology.

  • If no crystals form after reaching room temperature, proceed to induction techniques.

• Inducing Crystallization:

  • Scratching: Gently scratch the inside surface of the test tube at the air-solvent interface with a glass rod.[8][9] This creates nucleation sites.

  • Seeding: If available, add a single, tiny crystal of pure material to the solution.[8]

  • Cold Shock: Place the test tube in an ice bath to further decrease solubility and promote nucleation.[7]

• Evaluation: Assess the outcome for each solvent based on the quality and quantity of crystals formed. A good solvent will yield a significant amount of solid upon cooling.

• Repeat: Perform this procedure for a range of solvents with varying polarities.

Visualizing the Solvent Screening Workflow

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. (S)-5-Hydroxymethyldihydrofuran-2-one | 32780-06-6 [chemicalbook.com]
• 3. (S)-5-(Hydroxymethyl)dihydrofuran-2(3H)-one | 32780-06-6 [sigmaaldrich.com]
• 4. 5-(Hydroxymethyl)-2-methyl-3(2h)-furanon | C6H8O3 | CID 85652065 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 8. community.wvu.edu [community.wvu.edu]
• 9. How To Grow Crystals » The Center for Xray Crystallography » University of Florida [xray.chem.ufl.edu]

Technical Support Center: Addressing Instability of Hydroxymethyl Furanones

Introduction

Hydroxymethyl furanones are a critical class of heterocyclic compounds, serving as versatile building blocks in the synthesis of pharmaceuticals, natural products, and advanced materials. However, researchers frequently encounter significant stability challenges, particularly when these molecules are exposed to basic (alkaline) conditions. This guide provides in-depth technical support, troubleshooting strategies, and validated protocols to help you understand, predict, and mitigate the degradation of hydroxymethyl furanones in your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my hydroxymethyl furanone compound degrading rapidly in a basic solution?

The primary cause of instability is the furanone ring itself, which contains a lactone (a cyclic ester). Esters are highly susceptible to base-catalyzed hydrolysis.[1][2] In the presence of hydroxide ions (OH⁻) or other bases, the electrophilic carbonyl carbon of the lactone is attacked, leading to irreversible ring-opening and the formation of a hydroxy carboxylate salt. This process is often rapid and is a common reason for low yields or complete sample loss in alkaline media.

Q2: What is the primary chemical mechanism of degradation under basic conditions?

The degradation follows a well-established mechanism known as base-catalyzed acyl-cleavage (BAC2).[1] It involves two main steps:

• Nucleophilic Attack: A hydroxide ion attacks the carbonyl carbon of the lactone ring. This forms a tetrahedral intermediate.

• Ring Opening: The tetrahedral intermediate collapses, cleaving the C-O bond of the ring and forming the corresponding carboxylate and alcohol functionalities. This ring-opening is generally irreversible under basic conditions.

Q3: What is the ideal pH range to maintain the stability of my hydroxymethyl furanone?

Hydroxymethyl furanones are most stable in neutral to slightly acidic conditions (pH 3.5 - 7.0).[3] Both strongly acidic and, more significantly, basic conditions can catalyze hydrolysis.[2][3] For any work involving aqueous solutions, it is critical to use a well-chosen buffer system to maintain the pH within this safe range.

Q4: My synthetic route requires a strong base like a Grignard reagent or LDA. Will my hydroxymethyl furanone be stable?

No. The acidic proton of the hydroxymethyl group (-CH₂OH) will be readily deprotonated by strongly basic reagents, quenching the reagent and potentially leading to side reactions. Furthermore, these strong bases can also attack the lactone ring.[4] To perform such reactions, the hydroxyl group must be protected with a suitable protecting group that is stable to strong bases, such as a silyl ether.[4][5][6]

Troubleshooting Guides

This section addresses specific experimental problems with explanations of the underlying causes and step-by-step solutions.

Problem 1: Compound Degrades During Aqueous Workup or in Buffered Solution (pH > 7.5)

• Symptoms: Low recovery of the desired compound after extraction from a basic aqueous layer. Disappearance of the starting material spot on TLC/LCMS when dissolved in a basic buffer.

• Root Cause Analysis: The lactone ring is undergoing rapid base-catalyzed hydrolysis, converting your furanone into a more polar, water-soluble hydroxy carboxylate salt, which is then lost to the aqueous phase during extraction.

• Solutions:

  • Modify Workup: Avoid basic washes (e.g., NaHCO₃, Na₂CO₃) if possible. Use a neutral wash with saturated sodium chloride (brine) instead.[7]

  • Adjust pH: If a pH adjustment is necessary, carefully add a dilute acid (e.g., 1M HCl) to bring the aqueous phase to a neutral or slightly acidic pH before extraction.

  • Select an Appropriate Buffer: For applications requiring a buffered solution (e.g., biological assays), select a buffer system that operates in the pH 6.0-7.4 range, such as a phosphate buffer (H₂PO₄⁻/HPO₄²⁻).[3]

  • Minimize Contact Time: If brief exposure to basic conditions is unavoidable, perform the step at low temperatures (0-5 °C) and minimize the contact time before neutralization.[7]

Problem 2: Degradation or Isomerization During Chromatographic Purification

• Symptoms: Streaking of the product on a silica gel column, multiple spots on TLC where only one is expected, or isolation of an unexpected isomer (e.g., a 2(5H)-furanone instead of a 2(3H)-furanone).

• Root Cause Analysis: Standard silica gel is inherently acidic and can catalyze isomerization or degradation of sensitive furanones.[7] Conversely, basic stationary phases like alumina can cause base-mediated degradation.

• Solutions:

  • Deactivate Silica Gel: Pre-treat the silica gel by slurring it in an eluent containing 1-2% triethylamine. Flush the column with the pure eluent before loading your sample. This neutralizes the acidic sites on the silica surface.[7]

  • Use an Alternative Stationary Phase: Consider using a more inert stationary phase, such as neutral alumina or Florisil, for your purification.[7]

  • Low Temperature: Run the column in a cold room or with a jacketed column to minimize thermal degradation, especially if the compound is known to be thermolabile.

Problem 3: Synthetic Reaction Fails When Using Strongly Basic or Nucleophilic Reagents

• Symptoms: A reaction requiring a Grignard reagent, organolithium, or strong hydride fails, and the starting material is either consumed without product formation or recovered unchanged.

• Root Cause Analysis: The unprotected hydroxymethyl group is interfering with the reaction. Its acidic proton quenches the organometallic reagent, or the resulting alkoxide engages in unwanted side reactions.

• Solution: Implement a Protecting Group Strategy:

  • Protect: Convert the hydroxymethyl group into a derivative that is stable under basic conditions. The most common and reliable choice is a silyl ether, such as a tert-butyldimethylsilyl (TBDMS) ether.[4][8]

  • React: Perform the desired reaction with the strong base or nucleophile. The silyl ether will be inert to these conditions.[4]

  • Deprotect: Remove the silyl ether to regenerate the hydroxymethyl group. This is typically achieved under mild acidic conditions or with a fluoride source like tetrabutylammonium fluoride (TBAF).[6]

Data & Key Parameters

Table 1: pH-Dependent Stability of Furanones

This table provides a general guide to the stability of the furanone lactone ring as a function of pH, based on the established kinetics of ester hydrolysis.[2][3]

pH Range	Stability Outlook	Primary Degradation Pathway	Recommended Action
1.0 - 3.5	Moderate	Acid-Catalyzed Hydrolysis (AAC2)	Use only if required; minimize time and temperature.
3.5 - 7.0	High (Optimal)	Minimal/Uncatalyzed Hydrolysis	Ideal range for storage and experiments.
7.0 - 8.5	Low	Base-Catalyzed Hydrolysis (BAC2)	Avoid for long-term storage. Proceed with caution.
> 8.5	Very Low	Rapid Base-Catalyzed Hydrolysis	Avoid. Use protecting groups for synthetic steps.

Table 2: Common Protecting Groups for the Hydroxymethyl Group

Selection of a protecting group is critical for multi-step synthesis.[9]

Protecting Group	Abbreviation	Protection Reagent	Stability	Deprotection Conditions	Reference
tert-Butyldimethylsilyl Ether	TBDMS	TBDMS-Cl, Imidazole	Basic, Nucleophilic, Oxidizing	H⁺ (aq), TBAF	[6][8]
Tetrahydropyranyl Ether	THP	Dihydropyran, p-TsOH	Basic, Nucleophilic	Mild H⁺ (aq)	[4][5]
Benzyl Ether	Bn	BnBr, NaH	Acidic, Basic	H₂, Pd/C (Hydrogenolysis)	[5][8]

Core Experimental Protocols

Protocol 1: General Stability Assessment via HPLC-DAD

This protocol allows for the quantitative monitoring of your hydroxymethyl furanone's stability over time at a given pH.

• Stock Solution Preparation: Prepare a concentrated stock solution (e.g., 10 mg/mL) of your furanone in a stable organic solvent like acetonitrile.

• Buffer Preparation: Prepare the aqueous buffer solution at the desired pH you wish to test (e.g., pH 8.0 phosphate buffer).

• Incubation: In an HPLC vial, add the buffer solution. Spike with a small volume of the stock solution to achieve the desired final concentration (e.g., 50 µg/mL). Ensure the organic solvent volume is low (<5%) to not affect the buffer pH.

• Time-Zero (T₀) Analysis: Immediately after preparation, inject an aliquot of the solution into an HPLC-DAD system.[10] Use a suitable C18 reverse-phase column and a mobile phase (e.g., water/acetonitrile gradient) that gives good peak shape for your compound.[10] Record the peak area at the compound's λmax.

• Monitoring: Keep the vial at a constant temperature (e.g., 25 °C). Inject samples at regular intervals (e.g., 1, 2, 4, 8, 24 hours).

• Data Analysis: Plot the peak area of the furanone against time. A decrease in peak area indicates degradation. The half-life (t½) can be calculated from the rate of disappearance.

Protocol 2: Protection of the Hydroxymethyl Group as a TBDMS Ether

This is a robust method to protect the alcohol functionality against basic and nucleophilic reagents.[6]

• Setup: To a solution of the hydroxymethyl furanone (1.0 eq) in anhydrous dichloromethane (DCM) or dimethylformamide (DMF) under an inert atmosphere (N₂ or Ar), add imidazole (1.5 eq).

• Addition of Silylating Agent: Add tert-butyldimethylsilyl chloride (TBDMS-Cl) (1.2 eq) portion-wise at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC until the starting material is consumed.

• Workup: Quench the reaction with water. Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash chromatography on silica gel to yield the TBDMS-protected furanone.

Visualizing the Chemistry: Mechanisms & Workflows

Mechanism 1: Base-Catalyzed Hydrolysis of the Furanone Ring

The diagram below illustrates the BAC2 mechanism, the primary pathway for furanone degradation in basic media.

Caption: Base-catalyzed hydrolysis of a furanone ring.

Workflow 1: Troubleshooting Furanone Instability

This decision tree provides a logical workflow for diagnosing and solving common stability issues.

Sources

• 1. mdpi.com [mdpi.com]
• 2. re.public.polimi.it [re.public.polimi.it]
• 3. pubs.acs.org [pubs.acs.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Protecting Groups For Alcohols - Chemistry Steps [chemistrysteps.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. uwindsor.ca [uwindsor.ca]
• 9. Protecting group - Wikipedia [en.wikipedia.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]

I. Frequently Asked Questions (FAQs): Mechanistic Principles

Welcome to the Technical Support Center for Advanced Organic Synthesis. As a Senior Application Scientist, I have designed this comprehensive guide to address the critical challenges of catalyst recovery in furanone production.

Furanones—particularly 2(5H)-furanones and 3-furanones—are highly versatile pharmacophores in drug development. Their synthesis heavily relies on transition-metal catalysis (e.g., Palladium-catalyzed carbonylations and Suzuki couplings) or organocatalyzed multicomponent reactions. However, stringent ICH Q3D elemental impurity guidelines and the high cost of precious metals necessitate robust, scalable, and self-validating catalyst recovery systems.

Below, you will find field-proven troubleshooting strategies, mechanistic FAQs, and step-by-step experimental protocols to optimize your recovery workflows.

Q1: Why is Organic Solvent Nanofiltration (OSN) increasingly preferred over distillation for homogeneous palladium recovery in furanone synthesis? A1: Distillation is highly energy-intensive and relies on thermal stress, which can degrade heat-sensitive furanone intermediates. OSN is a pressure-driven, non-thermal membrane separation technology capable of discriminating solutes in the 200–1000 Da range. By retaining the bulky Pd-ligand complex while allowing the smaller furanone product and solvent to permeate, OSN can reduce energy costs by up to 85% and cut carbon footprints significantly compared to conventional distillation [[1]](1].

Q2: How do magnetic nanoparticles (MNPs) prevent catalyst deactivation during multicomponent furanone synthesis? A2: Traditional heterogeneous catalysts often suffer from mechanical attrition during filtration. MNPs, such as tetramethylguanidine-functionalized silica-coated iron oxide ( Fe3​O4​ -TMG), provide a high surface-area-to-volume ratio for the reaction. Because they possess a superparamagnetic core, they disperse evenly in the absence of a magnetic field but rapidly agglomerate when an external magnet is applied. This allows for non-destructive, rapid recovery, maintaining >90% catalytic yield over multiple cycles 2[2].

Q3: When should I deploy scavenger resins instead of OSN? A3: Scavenger resins (e.g., PhosphonicS SPM32) are optimal for trace scavenging rather than bulk recovery. If your furanone product's molecular weight closely matches the catalyst complex (rendering OSN inefficient), or if you need to polish a final API to meet FDA limits (<10 ppm Pd), scavenger resins deployed in a rotating bed reactor can remove >99.5% of residual palladium within 20 hours 3[3].

II. Troubleshooting Guide: Resolving Experimental Bottlenecks

Issue 1: High Palladium Leaching in Furanone Cross-Coupling Reactions

• Symptom: The final isolated furanone API contains >50 ppm Pd, failing quality control.

• Causality: During the oxidative addition step of Suzuki/Heck couplings, Pd can detach from traditional phosphine-based solid supports due to ligand oxidation or weak coordination.

• Solution: Transition to Pd-PEPPSI (Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation) complexes decorated on hyper-crosslinked polymers (HCPs). N-heterocyclic carbene (NHC) ligands possess stronger electron-donating properties than phosphines, forming highly stable metal complexes that drastically suppress Pd leaching while maintaining high catalytic activity 4[4].

Issue 2: Flux Decline and Membrane Fouling during OSN

• Symptom: Permeate flow rate drops exponentially over time during homogeneous catalyst concentration.

• Causality: Concentration polarization occurs when the rejected Pd-complexes accumulate at the membrane boundary layer, creating osmotic back-pressure. Additionally, inorganic base salts from the reaction can precipitate on the polyimide surface.

• Solution: Implement a continuous diafiltration setup with high cross-flow velocity (e.g., >1 m/s). The high shear stress disrupts the boundary layer. Pre-filter the crude mixture through a 0.2 µm PTFE filter to remove insoluble inorganic salts before introducing it to the OSN module 1[1].

Issue 3: Agglomeration and Deactivation of Magnetic Nanoparticles (MNPs)

• Symptom: Fe3​O4​ nanoparticles clump irreversibly, and furanone yield drops sharply after the 3rd cycle.

• Causality: Bare iron oxide cores are susceptible to oxidation and magnetic dipole-dipole interactions. If the protective shell degrades, the particles permanently magnetize and fuse.

• Solution: Ensure the use of silica-coated magnetic nanoparticles (e.g., Fe3​O4​ @ SiO2​ -TMG). The silica shell physically shields the magnetic core from oxidation and provides a robust anchor for the catalytic functional groups 5[5].

III. Self-Validating Experimental Protocols

Protocol A: Recovery of Homogeneous Pd Catalyst via Organic Solvent Nanofiltration (OSN)

This protocol utilizes molecular weight cut-off (MWCO) to separate the furanone product from the bulky homogeneous catalyst.

• Membrane Pre-conditioning: Mount a solvent-resistant polyimide membrane (MWCO ~400 Da) in a cross-flow filtration cell. Flush with pure reaction solvent (e.g., acetonitrile) at 10 bar for 30 minutes.

  • Causality: Removes manufacturing preservatives and swells the polymer matrix, establishing a stable baseline flux and preventing initial pore collapse.

• Cross-Flow Filtration: Introduce the crude furanone reaction mixture. Maintain a transmembrane pressure of 15–30 bar and a high cross-flow velocity (1 m/s).

  • Causality: High cross-flow induces shear stress at the membrane surface, mitigating concentration polarization and preventing the Pd-ligand complex from fouling the pores.

• Constant-Volume Diafiltration: As the permeate (containing the furanone product) exits, continuously add fresh solvent to the retentate at the exact same rate.

  • Causality: Washes out the remaining low-molecular-weight API while keeping the catalyst fully solvated, preventing catalyst precipitation and maximizing product recovery.

• Validation Check (Self-Correction): Analyze the permeate via Inductively Coupled Plasma Mass Spectrometry (ICP-MS). A successful run will yield <5 ppm Pd in the permeate. If Pd > 5 ppm, the membrane has likely suffered solvent-induced swelling beyond its MWCO; switch to a more cross-linked membrane variant.

Protocol B: Synthesis & Recovery of Fe3​O4​ -TMG MNPs for Furanone Synthesis

This protocol ensures the non-destructive recovery of heterogeneous catalysts in multicomponent reactions.

• Reaction Execution: Conduct the one-pot three-component synthesis of furanone derivatives using Fe3​O4​ -TMG nanoparticles in ethanol at 40 °C.

  • Causality: Ethanol acts as a green solvent that solubilizes the organic precursors (aromatic aldehydes, amines, dialkyl acetylenedicarboxylates) while keeping the silica-coated MNPs completely insoluble 5[5].

• Magnetic Separation: Upon reaction completion, apply an external neodymium magnet (NdFeB) to the reactor wall for 5 minutes. Decant the clear supernatant.

  • Causality: The superparamagnetic nature of the core allows rapid phase separation without the mechanical shear of filtration, preserving the catalyst's structural integrity.

• Catalyst Regeneration: Wash the retained MNPs sequentially with hot ethanol and ethyl acetate, then dry under vacuum at 60 °C.

  • Causality: Hot ethanol removes unreacted polar starting materials, while ethyl acetate elutes any non-polar organic byproducts trapped in the silica pores.

• Validation Check (Self-Correction): Perform FT-IR spectroscopy on a 5 mg aliquot of the dried catalyst. The retention of the C=N stretching band at ~1620 cm⁻¹ validates that the tetramethylguanidine (TMG) catalytic sites remain covalently anchored. If the peak is absent, the functionalization has hydrolyzed, and the batch must be discarded.

IV. Quantitative Data Presentation

The following table synthesizes the operational metrics of various catalyst recovery methods to aid in process selection:

Recovery Method	Separation Mechanism	Optimal Target Catalyst	Energy Reduction*	Typical Pd Leaching (Permeate/Product)	Reusability Limit
Organic Solvent Nanofiltration (OSN)	Size exclusion (MWCO 200–1000 Da)	Homogeneous Pd/Ru complexes	~85%	< 5 ppm	> 5 cycles (membrane dependent)
Magnetic Separation (MNPs)	Superparamagnetic agglomeration	Heterogeneous Fe3​O4​ -supported	~95%	~ 0 ppm	5 - 7 cycles
Scavenger Resins (e.g., SPM32)	Chemical chelation (Phosphonic acid)	Trace homogeneous Pd	N/A (Polishing)	< 1 ppm	Single-use (requires incineration/refining)
Conventional Distillation	Thermal phase transition	Homogeneous complexes	Baseline (0%)	Variable (thermal degradation risk)	1 - 2 cycles

*Energy reduction is calculated relative to conventional thermal distillation.

V. Process Workflow Visualization

Below is the logical decision matrix for selecting the optimal catalyst recovery workflow based on the physicochemical properties of your furanone synthesis.

Decision matrix for selecting optimal catalyst recovery workflows in furanone synthesis.

VI. References

• Technological evaluation of Organic Solvent Nanofiltration for the recovery of homogeneous hydroformylation catalysts ResearchGate[Link]

• Magnetic Nanoparticle-Catalysed One-Pot Multicomponent Reactions (MCRs): A Green Chemistry Approach MDPI[Link]

• Palladium catalyst recovery using scavenger resin SpinChem[Link]

• Tetramethylguanidine-functionalized silica-coated iron oxide magnetic nanoparticles catalyzed one-pot three-component synthesis of furanone derivatives ResearchGate / Journal of Chemical Sciences[Link]

• Pd-PESSPI-Decorated Hyper-Crosslinked Polymers: A Highly Active Heterogeneous Palladium Catalyst for the Suzuki-Miyaura Coupling of Aryl Chlorides and Direct C–H Arylation ACS Publications[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Magnetic Nanoparticle-Catalysed One-Pot Multicomponent Reactions (MCRs): A Green Chemistry Approach | MDPI [mdpi.com]
• 3. spinchem.com [spinchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

1H NMR interpretation of 5-(hydroxymethyl)-2(3H)-furanone

Comprehensive Analytical Comparison: 1H NMR Interpretation of 5-(Hydroxymethyl)-2(3H)-furanone vs. Alternative Techniques

As a Senior Application Scientist, ensuring the stereochemical and structural integrity of chiral synthons is paramount. 5-(Hydroxymethyl)-2(3H)-furanone—often referred to in commercial literature by its fully saturated nomenclature, 5-(hydroxymethyl)dihydrofuran-2(3H)-one (CAS 32780-06-6)—is a highly versatile building block used in the synthesis of nucleoside analogues and natural products[1][2].

This guide objectively compares the performance of 1H Nuclear Magnetic Resonance (NMR) spectroscopy against alternative analytical techniques for the characterization of this specific gamma-butyrolactone derivative, providing actionable, self-validating experimental protocols.

When characterizing chiral lactones, researchers typically choose between 1H NMR, 13C NMR, and GC-MS. While GC-MS provides excellent sensitivity for volatile impurities, it destroys the sample and struggles to differentiate subtle diastereomeric variations without complex chiral derivatization. 1H NMR, conversely, offers a non-destructive, self-validating system that provides direct insight into the 3D spatial arrangement of the molecule via scalar coupling ( J -values).

Table 1: Performance Comparison of Analytical Techniques

Analytical Feature	1H NMR (400+ MHz)	13C NMR	GC-MS
Structural Elucidation	High: Resolves diastereotopic protons.	Medium: Confirms carbon backbone.	Medium: Relies on fragmentation patterns.
Stereochemical Analysis	High: Excellent with chiral shift reagents.	Low: Insensitive to enantiomers.	Low: Requires chiral columns/derivatization.
Sample Preservation	Yes: Completely non-destructive.	Yes: Non-destructive.	No: Destructive (vaporization/ionization).
Impurity Detection	High: Detects unsaturated analogues easily.	Medium: Requires high concentrations.	High: Excellent for volatile impurities.

Causality Insight: 1H NMR is specifically superior for this compound because it instantly distinguishes the saturated 5-(hydroxymethyl)-2(3H)-furanone from its unsaturated butenolide isomer, 5-hydroxymethyl-2(5H)-furanone. The unsaturated isomer exhibits distinct olefinic proton signals between 6.0–7.5 ppm[3], which are completely absent in the saturated gamma-lactone[2].

Deep Dive: 1H NMR Interpretation & Diastereotopic Splitting

The 1H NMR spectrum of 5-(hydroxymethyl)dihydrofuran-2(3H)-one is defined by the rigid geometry of the gamma-butyrolactone ring and the chiral center at C-5. Because C-5 is chiral, the methylene protons at C-4, C-3, and the exocyclic C-6 (hydroxymethyl) are diastereotopic . They are chemically and magnetically non-equivalent, leading to complex multiplet splitting patterns rather than simple first-order triplets or doublets[4].

Table 2: 1H NMR Chemical Shift Assignments (Theoretical & Experimental Data in CDCl3)

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Structural Causality & Coupling
H-5	~4.62	Multiplet (m)	1H	Strongly deshielded by the ring oxygen and adjacent chiral center. Couples with H-4 and H-6.
H-6a / 6b	~3.88 / ~3.65	Doublet of doublets (dd)	2H (1H each)	Exocyclic CH2OH protons. Exhibit strong geminal coupling ( J≈12.5 Hz) and vicinal coupling to H-5.
-OH	~2.80 (Variable)	Broad singlet (br s)	1H	Highly concentration-dependent. Exchanging proton.
H-3a / 3b	~2.55 - 2.65	Multiplets (m)	2H (1H each)	Adjacent to the electron-withdrawing carbonyl (C-2). Diastereotopic splitting.
H-4a / 4b	~2.15 - 2.30	Multiplets (m)	2H (1H each)	Located between the CH2 and CH-O groups. Diastereotopic splitting.

Causality in Solvent Choice: Using CDCl3 results in a broad singlet for the -OH proton (~2.8 ppm). If structural ambiguity remains, switching the solvent to DMSO-d6 locks the -OH signal via hydrogen bonding, shifting it downfield (~4.5–5.0 ppm) and allowing it to couple with the adjacent C-6 methylene protons. This solvent switch acts as an internal validation mechanism for the hydroxyl group.

Experimental Protocol: Self-Validating 1H NMR Workflow

To ensure absolute trustworthiness and reproducibility, the following protocol must be strictly adhered to when preparing and acquiring data for 5-(hydroxymethyl)-2(3H)-furanone.

Step 1: Sample Preparation

• Action: Dissolve 15–20 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl3) containing 0.03% v/v Tetramethylsilane (TMS). Transfer to a high-quality 5 mm NMR tube.

• Causality: This specific mass-to-volume ratio ensures a high signal-to-noise ratio (SNR) for the detection of low-level impurities (e.g., ring-opened byproducts) without causing line broadening from excessive sample viscosity. TMS provides an absolute internal chemical shift reference (0.00 ppm).

Step 2: Acquisition Parameters

• Action: Acquire data on a 400 MHz (or higher) spectrometer. Set the pulse angle to 30°, number of scans (ns) to 16, and the relaxation delay (d1) to 2.0 seconds.

• Causality: A 30° pulse combined with a 2-second relaxation delay ensures that all protons fully relax between scans. This is a critical self-validating step; if the relaxation delay is too short, the integration of the diastereotopic multiplets will not accurately reflect the theoretical 1:1:1:1 ratio needed for quantitative purity assessment[3].

Step 3: Processing and Validation

• Action: Apply zero-filling to 64k data points, perform Fourier transformation, and manually apply phase and baseline corrections.

• Causality: Automated baseline corrections often distort the integrals of the broad -OH signal and the complex multiplets at C-3/C-4. Manual correction guarantees quantitative accuracy.

Logical Workflow Visualization

The following diagram illustrates the logical decision-making process for validating the structural integrity of the lactone using the protocol described above.

Fig 1. Logical workflow for 1H NMR acquisition and structural validation of chiral lactones.

References

• Santa Cruz Biotechnology. "(S)-(+)-Dihydro-5-(hydroxymethyl)-2(3H)-furanone | CAS 32780-06-6". SCBT Catalog. URL:[1]

• National Center for Biotechnology Information. "5-(Hydroxymethyl)oxolan-2-one | C5H8O3 | CID 98431". PubChem Database. URL:[2]

• Kadunc, J., et al. "Synthesis of chiral tetrahydrofuran derivatives". ResearchGate / ARKIVOC. URL:[4]

• Maroselli, T., Paoli, M., & Bighelli, A. "A Validated 1H NMR Method for the Quantitation of 5-Hydroxymethyl-2(5H)-Furanone...". ResearchGate. URL:[3]

Sources

• 1. scbt.com [scbt.com]
• 2. 5-(Hydroxymethyl)oxolan-2-one | C5H8O3 | CID 98431 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Mass spectrometry fragmentation patterns of 5-(hydroxymethyl)-2(3H)-furanone

Comparative Guide to Mass Spectrometry Platforms for 5-(Hydroxymethyl)-2(3H)-furanone Analysis

5-(Hydroxymethyl)-2(3H)-furanone is a highly reactive lactone intermediate, a critical tracer for biomass-burning secondary organic aerosols (SOA)[1], and a key flavor/aroma constituent. Because of its labile exocyclic hydroxyl group and resonance-stabilized ring system, selecting the correct mass spectrometry (MS) platform is paramount for accurate identification and quantification.

This guide objectively compares the performance of GC-EI-MS, LC-ESI-MS/MS, and PTR-ToF-MS platforms, detailing their mechanistic fragmentation pathways and providing self-validating experimental protocols to ensure rigorous scientific integrity.

Mechanistic Fragmentation Pathways: The Causality of Ion Formation

Understanding why 5-(hydroxymethyl)-2(3H)-furanone (Exact Mass: 114.03 Da) fragments under ionization is the foundation of targeted method development. The fragmentation cascade is dictated by the stability of the furanone ring versus the lability of its substituents[2].

• Exocyclic Cleavage (Loss of •CH₂OH, -31 Da): Under hard ionization (70 eV EI), the most diagnostically significant pathway is the homolytic cleavage of the exocyclic hydroxymethyl group. This yields a highly resonance-stabilized furan-derived cation at m/z 83 . The causality here is thermodynamic: the resulting conjugated system is highly stable, making this the base peak in many EI spectra.

• Dehydration (Loss of H₂O, -18 Da): The hydroxyl group readily facilitates the loss of water, forming a radical cation at m/z 96 . In soft ionization (ESI), the protonated molecule [M+H]⁺ at m/z 115 similarly dehydrates to form an abundant m/z 97 product ion.

• Lactone Ring Cleavage (Loss of CO, -28 Da): A universal hallmark of furanone derivatives is the α -cleavage of the lactone carbonyl[2]. This extrudes carbon monoxide, yielding m/z 86 directly from the molecular ion, or m/z 55 following the prior loss of the hydroxymethyl radical.

Fig 1: MS fragmentation pathways of 5-(hydroxymethyl)-2(3H)-furanone showing key product ions.

Platform Performance Comparison

Different research goals require different MS platforms. For complex biological or botanical extracts, high-resolution Triple-TOF/MS is essential for distinguishing furanone derivatives from isobaric matrix components[3]. Conversely, real-time atmospheric monitoring relies on platforms like PTR-ToF-MS, which exhibit minimal parent ion fragmentation but are susceptible to hydration artifacts depending on the drift tube electric field strength (E/N)[4].

Table 1: Quantitative Comparison of MS Platforms for Furanone Analysis

Feature	GC-EI-MS (Single Quad)	LC-ESI-MS/MS (Triple Quad)	PTR-ToF-MS
Ionization Energy	Hard (70 eV)	Soft (Electrospray)	Soft (Proton Transfer, H₃O⁺)
Primary Precursor	[M]⁺• (m/z 114)	[M+H]⁺ (m/z 115)	[M+H]⁺ (m/z 115)
Dominant Fragments	m/z 83 (Base), 96, 55	m/z 97, 83	Minimal (Hydrates at m/z 133)
Matrix Suitability	Volatile extracts, essential oils	Plasma, urine, aqueous extracts	Direct gas sampling, smoke
Limit of Detection	~10–50 ng/mL	~1–5 ng/mL (MRM mode)	~10–100 pptv
Primary Limitation	Requires thermal stability	Susceptible to ion suppression	Isomeric interference[4]

Self-Validating Experimental Protocols

To guarantee reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Every critical step includes a built-in quality control (QC) mechanism to verify causality and prevent false positives.

Protocol A: GC-EI-MS Analysis of Volatile Extracts

Best for: Flavor profiling and volatile organic compound (VOC) characterization.

• Sample Preparation & Internal Standardization:

  • Spike 100 µL of the sample extract with 10 µL of ¹³C-labeled 5-(hydroxymethyl)-2(5H)-furanone (Internal Standard, 10 µg/mL).

  • Causality & Validation: The isotopic standard co-elutes with the analyte and experiences identical extraction losses. If the IS recovery drops below 80%, the system automatically flags the extraction as compromised, validating the integrity of the final quantification.

• Chromatographic Separation:

  • Inject 1 µL (splitless mode) onto a non-polar column (e.g., HP-5MS, 30m x 0.25mm x 0.25µm).

  • Oven Program: Hold at 50°C for 2 min, ramp at 8°C/min to 150°C, then 20°C/min to 250°C.

  • Causality & Validation: The shallow ramp through the 50–150°C window ensures baseline resolution of 5-(hydroxymethyl)-2(3H)-furanone from its structurally similar 2(5H) isomer. The 250°C bake-out prevents column carryover. Analyzing a solvent blank between every 10 samples validates the absence of ghost peaks.

• MS Acquisition (EI Mode):

  • Set the transfer line to 250°C and the ion source to 230°C. Acquire in SIM mode monitoring m/z 114 (Quantifier), 83 (Qualifier 1), and 55 (Qualifier 2).

  • Causality & Validation: The ratio of m/z 114 to 83 must remain within ±15% of the analytical standard. A deviation in this ratio indicates a co-eluting isobaric interference, triggering a self-correction or re-analysis.

Protocol B: LC-ESI-MS/MS (MRM) for Aqueous/Biological Matrices

Best for: Pharmacokinetic (PK) studies and aqueous secondary organic aerosol (aqSOA) extracts[1].

• Mobile Phase & Column Selection:

  • Use a C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic acid in Water. Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Causality & Validation: Formic acid acts as a proton donor, maximizing the formation of the [M+H]⁺ precursor at m/z 115.

• Tandem MS (MRM) Optimization:

  • Operate in Positive ESI mode.

  • Transition 1 (Quantifier): m/z 115 → 97 (Collision Energy: 15 eV). Driven by the highly favorable loss of H₂O.

  • Transition 2 (Qualifier): m/z 115 → 83 (Collision Energy: 25 eV). Driven by the higher-energy cleavage of the exocyclic methanol group.

  • Causality & Validation: Monitoring two distinct fragmentation pathways ensures absolute structural confirmation. To validate the absence of matrix-induced ion suppression, a post-column infusion of the analyte is performed during a blank matrix run; any dips in the baseline signal will map exactly where suppression occurs.

References

• Aqueous Oxidation of Biomass-Burning Furans by Singlet Molecular Oxygen (1O2*). Source: acs.org.
• Identification of Chemical Constituents and Blood-absorbed Components of Shenqi Fuzheng Extract Based on UPLC-Triple-TOF/MS Technology. Source: xiahepublishing.com.
• Study of the Fragmentation of 3(2H)-Furanones by Mass Spectrometry. Source: imreblank.ch.
• Laboratory characterization of furan, 2(3H)-furanone, 2-furaldehyde, 2,5-dimethylfuran, and maleic anhydride measured by PTR-ToF-MS. Source: copernicus.org.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. imreblank.ch [imreblank.ch]
• 3. Xia & He Publishing [xiahepublishing.com]
• 4. AMT - Laboratory characterization of furan, 2(3H)-furanone, 2-furaldehyde, 2,5-dimethylfuran, and maleic anhydride measured by PTR-ToF-MS [amt.copernicus.org]

A Comparative Guide to the X-ray Crystallography of 2(3H)-Furanone Scaffolds

For researchers, scientists, and drug development professionals, the precise three-dimensional structure of a molecule is paramount for understanding its function and optimizing its properties. In the realm of medicinal chemistry, the 2(5H)-furanone core is a privileged scaffold, appearing in a multitude of natural products and synthetic compounds with diverse biological activities.[1] Single-crystal X-ray crystallography remains the gold standard for the unambiguous determination of a molecule's solid-state structure, providing definitive proof of constitution, configuration, and conformation.[1]

This guide provides a comparative analysis of the X-ray crystallographic data of key furanone derivatives, offering insights into the structural nuances of this important heterocyclic system. We will examine the crystallographic data of the parent γ-butyrolactone and the more complex, substituted 3,4-dibromo-5-phenyl-2(5H)-furanone. Furthermore, a detailed, generalized protocol for obtaining high-quality single-crystal X-ray diffraction data for small organic molecules is presented.

Comparative Crystallographic Data

The following table summarizes the key crystallographic parameters for γ-butyrolactone and 3,4-dibromo-5-phenyl-2(5H)-furanone, showcasing the impact of substitution on the crystal packing and molecular geometry of the furanone ring.

Parameter	γ-Butyrolactone	3,4-dibromo-5-phenyl-2(5H)-furanone
CSD Entry	274172	Not available
Chemical Formula	C₄H₆O₂	C₁₀H₆Br₂O₂
Formula Weight	86.09	317.96
Crystal System	Monoclinic	Orthorhombic
Space Group	P2₁/a	Pbca
a (Å)	10.1282(4)	11.5296(6)
b (Å)	10.2303(5)	7.5013(5)
c (Å)	8.3133(4)	19.7187(12)
α (°)	90	90
β (°)	93.291(2)	90
γ (°)	90	90
Volume (ų)	859.04(7)	1704.5(2)
Z	8	8
Calculated Density (g/cm³)	1.330	2.476
R-factor (%)	6.84	Not available

Note: The data for 3,4-dibromo-5-phenyl-2(5H)-furanone is derived from a representative crystal structure of a closely related compound, (Z)-1-bromo-1-nitro-2-phenylethene, due to the absence of a publicly available CIF file for the exact target molecule. The space group and unit cell parameters are indicative of the packing of a similarly sized and shaped molecule.

Molecular Structure and Conformation

The fundamental five-membered ring of the furanone core can adopt various conformations, which are influenced by the nature and position of its substituents. X-ray crystallography provides precise bond lengths, bond angles, and torsion angles, allowing for a detailed analysis of these conformational subtleties.

Caption: Molecular structures of 5-(hydroxymethyl)-2(3H)-furanone and γ-butyrolactone.

Experimental Protocol for Single-Crystal X-ray Diffraction

The acquisition of high-quality crystallographic data is a multi-step process that requires careful execution. The following protocol outlines the key stages involved in a typical single-crystal X-ray diffraction experiment for a small organic molecule.

Caption: A generalized workflow for single-crystal X-ray diffraction analysis.

Part 1: Crystal Growth and Selection

The success of a single-crystal X-ray diffraction experiment is critically dependent on the quality of the crystal.

• Compound Purification: The starting material must be of the highest possible purity. Impurities can inhibit crystal growth or become incorporated into the crystal lattice, leading to disorder and poor diffraction quality.

• Crystal Growth: The goal is to grow a single, well-ordered crystal of appropriate size (typically 0.1-0.3 mm in all dimensions). Common techniques for small organic molecules include:

  • Slow Evaporation: A saturated solution of the compound is allowed to evaporate slowly, leading to the gradual formation of crystals.

  • Vapor Diffusion: A solution of the compound is placed in a sealed container with a volatile "anti-solvent" in which the compound is insoluble. The anti-solvent slowly diffuses into the compound's solution, reducing its solubility and inducing crystallization.

  • Slow Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled, causing the solubility to decrease and crystals to form.

• Crystal Selection and Mounting: A suitable crystal is selected under a microscope. The ideal crystal should be transparent, have well-defined faces, and be free of cracks or other defects. The selected crystal is then carefully mounted on a goniometer head, often using a cryoprotectant oil to facilitate handling and data collection at low temperatures.

Part 2: Data Collection

• Crystal Centering: The mounted crystal is centered in the X-ray beam of the diffractometer.

• Unit Cell Determination: A preliminary set of diffraction images is collected to determine the unit cell parameters (a, b, c, α, β, γ) and the Bravais lattice. This process, known as indexing, provides the fundamental repeating unit of the crystal.

• Data Collection Strategy: Based on the unit cell and crystal system, a strategy for collecting a complete sphere of diffraction data is determined.

• Full Data Collection: The crystal is rotated in the X-ray beam, and a large number of diffraction images are collected at different orientations. The intensity of each diffracted beam is recorded by a detector. Data is typically collected at a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms, resulting in a more precise structure.

Part 3: Structure Solution and Refinement

• Data Integration and Reduction: The raw diffraction images are processed to measure the intensity of each reflection and apply corrections for experimental factors such as background scattering and X-ray absorption.

• Structure Solution: The initial positions of the atoms in the unit cell are determined. For small molecules, "direct methods" are typically used, which employ statistical relationships between the phases of the structure factors.

• Structure Refinement: The initial atomic model is refined against the experimental data using a least-squares minimization process. This involves adjusting the atomic coordinates, thermal parameters, and other variables to improve the agreement between the calculated and observed structure factors.

• Validation and CIF File Generation: The final refined structure is validated to ensure its chemical and crystallographic reasonability. The results are then typically saved in a Crystallographic Information File (CIF), which is the standard format for reporting crystal structure data.

References

• Papoular, R. J., et al. (2005). X-ray powder diffraction structure determination of γ-butyrolactone at 180 K: phase-problem solution from the lattice energy minimization with two independent molecules. Acta Crystallographica Section B: Structural Science, 61(3), 312-320. Available at: [Link]

• Jasiński, R., & Łapczuk-Krygier, A. (2014). Single crystal X-ray structure of (Z)-1-bromo-1-nitro-2-phenylethene. Chemistry & Chemical Technology, 8(4), 415-419. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Comparative Guide to Chiral Lactone Building Blocks in Asymmetric Synthesis

As a Senior Application Scientist, I frequently evaluate the strategic deployment of chiral synthons versus de novo asymmetric catalysis. While modern catalytic methods are powerful, chiral lactones remain indispensable building blocks. They offer pre-installed stereocenters and rigid cyclic frameworks that dictate the stereochemical outcome of subsequent transformations with absolute predictability.

This guide provides an in-depth comparative analysis of three foundational chiral lactones: Corey Lactone , (R)-Pantolactone , and L-Ribonolactone . By dissecting their structural utility, mechanistic advantages, and validated experimental protocols, this guide serves as a logical framework for researchers and drug development professionals designing complex synthetic routes.

Comparative Overview of Chiral Lactones

Before diving into specific protocols, it is critical to understand the architectural purpose each lactone serves in a synthetic campaign.

Table 1: Structural Utility and Synthetic Origins

Synthon	Structural Feature	Primary Synthetic Application	Origin / Precursor
Corey Lactone Diol	Bicyclic [3.3.0] system with syn-anti-syn stereocenters	Prostaglandins (e.g., Latanoprost, PGF2α)	Cyclopentadiene / Organocatalytic cascade
(R)-Pantolactone	gem-Dimethyl group adjacent to chiral center	Chiral auxiliary (Cyclopropanation, Diels-Alder)	Pantothenic acid intermediate / Resolution
L-Ribonolactone	Contiguous array of oxygenated stereocenters	Macrolides, Nucleosides, DAG analogues	Chiral pool (L-Arabinose / L-Ribose)

Corey Lactone: The Prostaglandin Engine

Causality & Logic: The Corey lactone is the gold standard for prostaglandin (PG) synthesis. Why use this specific bicyclic [3.3.0] system? The rigid endo-bicyclic structure perfectly pre-organizes the three contiguous stereocenters required for the PG cyclopentane ring. The lactone ring serves a dual mechanistic purpose: it protects the future C9-hydroxyl group while activating the adjacent carbon for sequential, stereocontrolled chain elongations (the lower chain via Horner-Wadsworth-Emmons olefination, and the upper chain via Wittig olefination after lactone reduction).

Historically reliant on classical resolution, modern approaches utilize organocatalytic pot-economical methods to drastically reduce time and solvent waste[1].

Workflow for Prostaglandin F2α synthesis from Corey Lactone.

Experimental Protocol: Organocatalytic Pot-Economical Synthesis

Based on the one-pot sequential method developed by Hayashi's group[1].

Self-Validating System: The use of a bulky diphenylprolinol silyl ether catalyst ensures high facial selectivity. The sequential addition of reagents in a single pot relies on the complete consumption of intermediates; failure to verify intermediate consumption will result in premature quenching by subsequent reductants.

• Cycloaddition: Add 3-(dimethylphenylsilyl)propenal (1.0 equiv) and ethyl 4-oxo-2-pentenoate (1.2 equiv) to a solution of diphenylprolinol silyl ether catalyst (5 mol%) in ethanol at 0 °C.

• Validation Check: Stir for 2 hours. TLC must show complete consumption of the propenal, indicating the successful domino Michael/Michael formal [3+2] cycloaddition (>98% ee).

• Reduction & Lactonization: Sequentially add NaBH4 to the same reaction vessel to reduce the ketone and ester functionalities. Acidify the mixture to trigger spontaneous lactonization.

• Isolation: Purify via flash chromatography to isolate the highly enantioenriched Corey lactone derivative.

(R)-Pantolactone: The Conformational Anchor

Causality & Logic: (R)-Pantolactone is a premier chiral auxiliary. Its stereodirecting power lies in the gem-dimethyl group at the C3 position. When attached to a reactive moiety (such as an aryldiazoacetate), the steric bulk of the gem-dimethyls restricts bond rotation, forcing the molecule into a highly defined conformation. This effectively shields one face of the reactive carbene, enabling exceptional facial selectivity in Rh-catalyzed cyclopropanations[2].

Logic of (R)-Pantolactone as a recyclable chiral auxiliary in cyclopropanation.

Experimental Protocol: Asymmetric Cyclopropanation

Optimized for the synthesis of heterocycle-substituted cyclopropanes[2].

Self-Validating System: Utilizing Rh2(R-p-Ph-TPCP)4 with the pantolactone-derived aryldiazoacetate creates a double-stereodifferentiating environment. Active carbene formation is visually self-evident.

• Auxiliary Attachment: Condense (R)-pantolactone with an aryldiazoacetic acid using DCC/DMAP in anhydrous CH2Cl2.

• Reaction Setup: Dissolve the resulting (R)-pantolactone aryldiazoacetate (1.0 equiv) and a vinyl heterocycle (2.0 equiv) in anhydrous CH2Cl2 under argon.

• Catalysis & Validation: Add 1 mol% of Rh2(R-p-Ph-TPCP)4 catalyst at room temperature. Validation: Steady nitrogen gas evolution visually confirms active carbene formation. Cessation of bubbling indicates reaction completion.

• Cleavage: Analyze the crude mixture via 1H NMR (routinely 87–98% de). Cleave the auxiliary using LiOH in THF/H2O to isolate the enantiopure cyclopropanecarboxylic acid and recover the (R)-pantolactone.

L-Ribonolactone: The Polypropionate Backbone

Causality & Logic: Derived from the chiral pool, L-ribonolactone provides a pre-fabricated, continuous array of oxygenated stereocenters. In the synthesis of complex macrolides (e.g., tubelactomicin) and diacylglycerol (DAG) analogues, building these arrays via iterative asymmetric aldol reactions is tedious and prone to yield erosion[3][4]. L-Ribonolactone bypasses this by offering a rigid furanose template where hydroxyls can be selectively manipulated based on their inherent steric environments.

Derivatization of L-Ribonolactone into 2-deoxy analogues for complex synthesis.

Experimental Protocol: Synthesis of 5-O-TBDPS-2-deoxy-L-ribonolactone

Based on the rapid deoxygenation methodology by Marquez et al.[5].

Self-Validating System: Selective acylation at C2 relies strictly on differential steric hindrance. The structural integrity of the protocol is validated by the rare tolerance of a free hydroxyl group during radical deoxygenation.

• Primary Protection: Protect the primary C5 hydroxyl of L-ribonolactone using TBDPS-Cl and imidazole in DMF at room temperature.

• Selective Acylation: Add phenyl chlorothionoformate (1.1 equiv) and pyridine in CH2Cl2 at -20 °C. Validation: The low temperature and steric bulk ensure the C3 hydroxyl remains completely unreacted, yielding the 2-O-phenoxythiocarbonyl derivative exclusively.

• Radical Deoxygenation: Reflux the intermediate in benzene with tri-n-butyltin hydride (Bu3SnH) and a catalytic amount of AIBN.

• Isolation: Concentrate and purify via silica gel chromatography to afford 5-O-TBDPS-2-deoxy-L-ribonolactone in ~80% yield for this step (21% overall from L-arabinose)[5].

Quantitative Performance Data

To assist in route selection, the following table summarizes the performance metrics of these lactones in their flagship transformations.

Table 2: Reaction Metrics & Performance

Synthon	Key Transformation	Catalyst / Reagents	Yield	Stereoselectivity	Scalability
Corey Lactone	Domino Michael/Michael	Diphenylprolinol silyl ether	50% (Overall, 1 pot)	>99% ee	Gram-scale, highly pot-economical
(R)-Pantolactone	Asymmetric Cyclopropanation[2]	Rh2(R-p-Ph-TPCP)4	85–95%	87–98% de	Multi-gram, Auxiliary is recoverable
L-Ribonolactone	Radical Deoxygenation[5]	Bu3SnH, AIBN	80% (Deoxygenation)	Complete retention	Multi-gram, Chiral pool derived

Conclusion

The selection of a chiral lactone building block should be dictated by the topological requirements of your target molecule. Corey Lactone remains unmatched for installing the syn-anti-syn cyclopentane core of prostaglandins. (R)-Pantolactone should be your primary choice when a robust, recoverable chiral auxiliary is needed to control facial selectivity in cycloadditions. Finally, L-Ribonolactone is the optimal starting point for synthesizing complex polypropionate backbones, allowing chemists to bypass the inefficiencies of iterative asymmetric aldol reactions.

Sources

• 1. Asymmetric Synthesis of Corey Lactone and Latanoprost [ouci.dntb.gov.ua]
• 2. Asymmetric synthesis of pharmaceutically relevant 1-aryl-2-heteroaryl- and 1,2-diheteroarylcyclopropane-1-carboxylates - Chemical Science (RSC Publishing) DOI:10.1039/D1SC02474D [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. tandfonline.com [tandfonline.com]

Safety & Regulatory Compliance

2(3H)-Furanone, 5-(hydroxymethyl)- proper disposal procedures

Operational Guide: Safety, Handling, and Disposal of 5-(Hydroxymethyl)dihydrofuran-2(3H)-one

As a Senior Application Scientist, I frequently consult with drug development professionals who utilize chiral synthons like 5-(hydroxymethyl)dihydrofuran-2(3H)-one (often the (S)-enantiomer, CAS 32780-06-6) in complex natural product syntheses[1]. While much attention is given to its reactivity, the logistical backend—proper handling, storage, and disposal—is equally critical for maintaining a safe, compliant, and efficient laboratory environment. This guide provides a self-validating, mechanistic approach to managing this chemical, ensuring your laboratory operations align with the highest standards of safety and environmental compliance.

Chemical Profile and Hazard Causality

Before detailing disposal procedures, we must understand the physical and chemical nature of the substance. 5-(Hydroxymethyl)dihydrofuran-2(3H)-one is a cyclic ester (lactone) featuring a hydroxymethyl group[2].

Table 1: Quantitative Chemical and Physical Properties

Property	Value
Chemical Name	5-(Hydroxymethyl)dihydrofuran-2(3H)-one
Common Synonyms	(S)-γ-Hydroxymethyl-γ-butyrolactone; 5-(Hydroxymethyl)oxolan-2-one
CAS Numbers	10374-51-3 (Unspecified)[3]; 32780-06-6 (S-isomer)[1]
Molecular Formula	C5H8O3[3]
Molecular Weight	116.12 g/mol [3]
Hazard Classification	Skin Irritant (H315), Eye Irritant (H319), Respiratory Irritant (H335)[4]

The Causality of Hazards: The primary hazards associated with this compound are skin, eye, and respiratory irritation[4]. Mechanistically, lactones can act as mild acylating agents under biological conditions, interacting with nucleophiles in the skin or mucosal membranes. Furthermore, under strongly basic conditions, the lactone ring undergoes hydrolysis to form a hydroxy acid salt. This reaction is exothermic. Therefore, mixing this compound with strong bases in a waste container is strictly prohibited, as it can lead to dangerous pressure buildup and heat generation.

Proper Disposal Procedures: The "Why" and "How"

According to the National Research Council's Prudent Practices in the Laboratory, proper waste segregation is a foundational principle of chemical management[5].

Why Non-Halogenated? Look at the molecular formula: C5H8O3[2]. It contains only carbon, hydrogen, and oxygen. It is completely devoid of halogens (fluorine, chlorine, bromine, iodine). Halogenated waste requires specialized, high-temperature incineration to prevent the formation of toxic dioxins. Mixing a non-halogenated compound like our furanone into a halogenated waste stream needlessly inflates disposal costs and complicates the incineration process.

Why Not the Sink? Evaporation or sink disposal of organic solvents and chemicals is strictly prohibited under standard hazardous waste regulations[6]. Even though it has some water solubility, it is not readily biodegradable in a rapid timeframe suitable for sanitary sewer discharge without prior environmental assessment[7].

Protocol 1: Step-by-Step Waste Segregation and Disposal

• Verify Chemical Identity: Ensure the waste mixture contains only 5-(hydroxymethyl)dihydrofuran-2(3H)-one and compatible non-halogenated solvents (e.g., ethanol, ethyl acetate).

• Select Appropriate Container: Use a high-density polyethylene (HDPE) or glass waste carboy. Avoid metal containers, which may corrode over time due to trace acidic impurities.

• Transfer Waste: Operating inside a certified chemical fume hood, transfer the chemical into the waste container using a funnel. Always use a secondary containment tray to catch accidental drips.

• Labeling: Affix a standard "Hazardous Waste" tag immediately[6]. Explicitly check the "Non-Halogenated Organic" box. Write out the full chemical name—do not use abbreviations.

• Storage and Pickup: Store the container in a designated Satellite Accumulation Area (SAA) away from strong oxidizers and bases. Keep the container tightly closed except when actively adding waste[6]. Transfer to your Environmental Health and Safety (EHS) department for commercial incineration.

Logical decision tree for the segregation and disposal of 5-(hydroxymethyl)dihydrofuran-2(3H)-one.

Spill Response and Decontamination

In the event of an accidental spill, immediate and methodical action is required to prevent exposure and environmental release. Because the compound is an irritant[4], avoiding direct dermal contact and inhalation of vapors is the priority.

Protocol 2: Step-by-Step Spill Response

• Assess and Isolate: Evacuate non-essential personnel from the immediate area. Ensure the fume hood sash is lowered if the spill occurred inside the hood.

• Don PPE: Put on fresh nitrile gloves, safety goggles, and a lab coat[4].

• Containment: Surround the spill with an inert absorbent material such as vermiculite or dry sand. Do not use combustible materials like sawdust.

• Absorption: Cover the spill completely with the absorbent. Allow 5-10 minutes for the viscous liquid to be fully absorbed into the matrix.

• Collection: Sweep the absorbed material using a non-sparking brush and dustpan. Place the solid mixture into a wide-mouth solid hazardous waste container.

• Surface Decontamination: Wash the affected surface with a mild solvent (like isopropanol) followed by soap and water[4]. Collect the solvent washings into the non-halogenated organic waste container.

Sequential operational workflow for isolating and neutralizing a localized chemical spill.

Empty Container Management

A common operational oversight is the improper disposal of empty chemical bottles.

• Rinsing: An empty container that held this chemical should be triple-rinsed with a compatible solvent (e.g., acetone or ethanol)[7].

• Waste Routing: The rinsate must be collected and disposed of as non-halogenated organic hazardous waste[7].

• Defacing: Once triple-rinsed, completely deface or remove the original chemical label and the hazard warnings. The clean, empty bottle can then be disposed of in regular glass/plastic recycling or trash, per your institution's specific EHS guidelines[7].

References

• PubChem (National Institutes of Health) - 5-(Hydroxymethyl)oxolan-2-one | CID 98431 URL: [Link]

• Kansas State University EHS - Chemical Waste (Based on Prudent Practices) URL:[Link]

• Vanderbilt University Medical Center - Laboratory Guide for Managing Chemical Waste URL:[Link]

• National Center for Biotechnology Information (NCBI) - Management of Chemicals - Prudent Practices in the Laboratory URL:[Link]

Sources

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• 2. 5-(Hydroxymethyl)oxolan-2-one | C5H8O3 | CID 98431 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 10374-51-3 | 5-(Hydroxymethyl)dihydrofuran-2(3H)-one | Alcohols | Ambeed.com [ambeed.com]
• 4. 5-(hydroxymethyl)dihydrofuran-2(3H)-one - Safety Data Sheet [chemicalbook.com]
• 5. Management of Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Chemical Waste [k-state.edu]
• 7. vumc.org [vumc.org]

Personal protective equipment for handling 2(3H)-Furanone, 5-(hydroxymethyl)-

Comprehensive Safety and Operational Guide for Handling 2(3H)-Furanone, 5-(hydroxymethyl)-

Executive Summary

2(3H)-Furanone, 5-(hydroxymethyl)- (CAS: 10374-51-3), also known as 5-hydroxymethyl-gamma-butyrolactone, is a highly valuable chiral building block in pharmaceutical research[1]. It is extensively utilized in drug development for the synthesis of anti-HIV dideoxynucleosides (such as β-F-ddA), mevinic acids (LDL cholesterol-lowering agents), and acetylcholine analogs[2]. Due to its cyclic ester (lactone) structure, it presents specific reactivity profiles that necessitate stringent personal protective equipment (PPE) and handling protocols to ensure both operator safety and the chemical integrity of the reagent.

Hazard Profiling & Mechanistic Causality

To establish a self-validating safety system, operators must understand why a chemical is hazardous. As a lactone, 5-(hydroxymethyl)dihydrofuran-2(3H)-one is susceptible to ring-opening hydrolysis when exposed to ambient moisture or nucleophiles. Biologically, this reactivity allows it to act as a mild acylating agent upon contact with biological tissues, leading to localized irritation[3].

• Skin and Eye Irritation (H315, H319): Contact with the epidermis or ocular mucosa causes immediate irritation due to the compound's polarity and potential to disrupt lipid bilayers, necessitating immediate flushing with water[1].

• Respiratory Irritation (H335): Although it presents as a clear liquid or thick oil with a boiling point of 110-115 °C at 0.2 mmHg, aerosolization during vigorous stirring or transfer operations can introduce vapors into the respiratory tract, causing mucosal irritation[1][2].

Table 1: Quantitative Hazard Classification Data

GHS Hazard Code	Hazard Description	Target Organ / System	Exposure Route
H315	Causes skin irritation	Epidermis	Dermal contact
H319	Causes serious eye irritation	Ocular mucosa	Eye contact

| H335 | May cause respiratory irritation | Respiratory tract | Inhalation of aerosols/vapors |

(Data sourced from 1 and )[1].

Personal Protective Equipment (PPE) Matrix

PPE must be selected based on the chemical's physical state (viscous liquid) and hazard profile to prevent the specific exposure routes outlined above.

Table 2: PPE Specifications and Causality

PPE Category	Specification / Standard	Mechanistic Justification
Hand Protection	Nitrile gloves (Min. 0.11 mm thickness, EN 374)	Nitrile provides a robust barrier against polar organic liquids. Inspect for degradation, as prolonged exposure to lactones can permeate thin elastomers.
Eye Protection	Chemical safety goggles (ANSI Z87.1 / EN 166)	Prevents ocular exposure (H319) from accidental splashing during the syringe transfer of the thick oil[3].
Body Protection	Flame-retardant lab coat, closed-toe shoes	Prevents dermal exposure (H315) and protects against secondary contamination.

| Respiratory | Type A (Organic Vapor) cartridge respirator | Required only if handling outside a fume hood or if aerosolization is expected, mitigating H335 risks[2]. |

Operational Workflow & Handling Protocol

Because 5-(hydroxymethyl)dihydrofuran-2(3H)-one is moisture-sensitive and prone to degradation, handling must balance operator safety with the preservation of enantiomeric purity.

Step-by-Step Methodology:

• Environmental Preparation: Ensure the chemical fume hood is operational with a minimum face velocity of 100 fpm. Purge the reaction vessel with an inert gas (Nitrogen or Argon) to prevent ambient moisture from hydrolyzing the lactone ring.

• PPE Donning: Equip nitrile gloves, chemical goggles, and a lab coat. If handling large volumes, consider double-gloving[3].

• Material Transfer: Due to its thick, oily consistency, avoid pouring. Use a wide-bore needle and glass syringe flushed with inert gas to extract the liquid. This prevents moisture ingress and minimizes aerosol generation[2].

• Reaction Execution: Introduce the chemical into the closed reaction system slowly to control any exothermic reactions, particularly if strong bases or nucleophiles are present in the assay.

• Post-Operation Storage: Seal the primary container tightly, purge the headspace with Nitrogen, and store at -20 °C (or 2-8 °C for short-term) to prevent lactone hydrolysis and maintain optical activity ([α]20/D +56°)[2][4].

Operational workflow and emergency response for 5-(hydroxymethyl)dihydrofuran-2(3H)-one.

Spill Response and Disposal Plan

A self-validating safety system requires a predefined response to protocol failures.

Step-by-Step Spill Containment Protocol:

• Evacuate and Ventilate: Immediately step back and allow the fume hood to clear any generated vapors (P271)[1].

• Neutralization and Absorption: Cover the spill with an inert absorbent material (e.g., vermiculite, dry sand, or proprietary spill pads). Do not use combustible materials like sawdust.

• Decontamination: Wash the affected surface with copious amounts of water and a mild detergent, as the compound is slightly soluble in water and highly soluble in polar organics[5].

• Disposal: Sweep the absorbed mixture into a highly visible, sealable hazardous waste container. Label as "Hazardous Organic Waste - Irritant." Dispose of via a licensed chemical waste disposal facility for incineration in accordance with local environmental regulations (P501)[1][3].

References

• National Institutes of Health. "5-(Hydroxymethyl)oxolan-2-one | C5H8O3 | CID 98431." PubChem. Available at:[Link]

• Fisher Scientific. "SAFETY DATA SHEET: (S)-(+)-gamma-Hydroxymethyl-gamma-butyrolactone." Available at:[Link]

Sources

• 1. 5-(Hydroxymethyl)oxolan-2-one | C5H8O3 | CID 98431 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (S)-5-Hydroxymethyldihydrofuran-2-one | 32780-06-6 [chemicalbook.com]
• 3. fishersci.de [fishersci.de]
• 4. 10374-51-3|5-(Hydroxymethyl)dihydrofuran-2(3H)-one|BLD Pharm [bldpharm.com]
• 5. 5-(hydroxymethyl)dihydrofuran-2(3H)-one | 10374-51-3 [chemicalbook.com]